The Strategic Application of Mono-Cbz-(1R,2R)-1,2-diaminocyclobutane in Modern Drug Discovery: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Stereochemically Defined Scaffolds in Medicinal Chemistry In the landscape of contemporary drug discovery, the demand for m...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Imperative for Stereochemically Defined Scaffolds in Medicinal Chemistry
In the landscape of contemporary drug discovery, the demand for molecular architectures with precise three-dimensional orientations is paramount. The chirality of drug molecules is a critical determinant of their interaction with biological targets, which are themselves chiral entities.[1] This has led to a paradigm shift towards the development of single-enantiomer drugs to enhance therapeutic efficacy and minimize off-target effects.[1] Within this context, chiral vicinal diamines have emerged as privileged building blocks, serving as foundational scaffolds for a multitude of pharmaceuticals and as ligands in asymmetric catalysis.[2]
The cyclobutane ring, a strained four-membered carbocycle, offers a unique conformational rigidity that is increasingly sought after in medicinal chemistry. Its incorporation into drug candidates can improve metabolic stability, binding affinity, and oral bioavailability by acting as a rigid scaffold or a bioisostere for other chemical groups.[3] The fusion of a chiral 1,2-diamine with a cyclobutane core creates a building block of significant potential. However, the two equivalent amino groups of (1R,2R)-1,2-diaminocyclobutane necessitate a selective protection strategy to enable sequential and controlled functionalization.
This in-depth technical guide focuses on the mono-Cbz protected form of (1R,2R)-1,2-diaminocyclobutane, a key intermediate that unlocks the synthetic potential of this valuable scaffold. The benzyloxycarbonyl (Cbz) protecting group provides a robust yet readily cleavable handle, allowing for the selective elaboration of one amino group while the other remains masked. This guide will provide a comprehensive overview of the synthesis, characterization, and strategic applications of this building block, underpinned by field-proven insights and detailed experimental protocols.
Synthesis and Characterization of Mono-Cbz-(1R,2R)-1,2-diaminocyclobutane
The selective mono-protection of a small, symmetric diamine like (1R,2R)-1,2-diaminocyclobutane presents a significant chemical challenge. The primary obstacle is preventing the formation of the di-protected byproduct. A successful synthesis hinges on a methodology that can effectively differentiate between the two nucleophilic amino groups.
Causality Behind the Synthetic Approach
A highly effective strategy for achieving selective mono-acylation of diamines involves the transient and in situ formation of a mono-protonated diamine salt. By adding one equivalent of a strong acid, one of the amino groups is protonated and rendered non-nucleophilic, leaving the other free to react with the protecting group precursor. This approach has been successfully employed for the mono-Boc protection of various diamines. This guide adapts this established principle for the selective mono-Cbz protection of (1R,2R)-1,2-diaminocyclobutane.
This protocol is adapted from established procedures for the mono-Boc protection of similar diamines and general Cbz protection methodologies.[4][5]
Step 1: In Situ Mono-protonation
Methodology:
To a stirred solution of (1R,2R)-1,2-diaminocyclobutane (1.0 eq) in anhydrous methanol (or another suitable inert solvent) at 0 °C, add one equivalent of a solution of hydrogen chloride (e.g., 2M in diethyl ether) dropwise.
Stir the resulting suspension at 0 °C for 30 minutes to ensure the formation of the mono-hydrochloride salt.
Expert Insight: The choice of a non-aqueous acid source is critical to prevent hydrolysis of the Cbz-Cl in the subsequent step. The low temperature minimizes potential side reactions.
Step 2: Cbz Protection
Methodology:
To the suspension from Step 1, add triethylamine (2.0 eq) to neutralize the hydrochloride and act as a base for the protection reaction.
Slowly add benzyl chloroformate (1.0 eq) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Perform a standard aqueous workup and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Purify the crude product by flash column chromatography on silica gel.
Trustworthiness through Self-Validation: The protocol's integrity is maintained by in-process monitoring via TLC to ensure complete consumption of the starting material and to assess the formation of the desired product versus the di-protected byproduct.
Note: The exact chemical shifts and coupling constants in the NMR spectra will be dependent on the specific conformation of the cyclobutane ring.[6]
Strategic Applications in Drug Development
The mono-Cbz-(1R,2R)-1,2-diaminocyclobutane building block is a versatile intermediate with broad applications in medicinal chemistry. The free amino group serves as a handle for further derivatization, while the Cbz-protected amine can be deprotected at a later stage to introduce additional functionality.
Synthesis of Chiral Ligands for Asymmetric Catalysis
Chiral diamines are precursors to a wide range of ligands used in asymmetric metal-catalyzed reactions.[3] The mono-protected building block allows for the synthesis of unsymmetrical ligands. The free amine can be reacted with a phosphine, an N-heterocyclic carbene precursor, or other coordinating groups. Subsequent deprotection of the Cbz group and reaction with a different moiety allows for the creation of a diverse library of chiral ligands. These ligands are instrumental in the stereoselective synthesis of drug candidates.
Direct Incorporation into Bioactive Scaffolds
The rigid cyclobutane diamine core can be a key pharmacophoric element. The mono-protected nature of the building block allows for its controlled incorporation into larger, more complex molecules. For instance, the free amine can be acylated, alkylated, or used in reductive amination to append the scaffold to other fragments of a target molecule. This is particularly valuable in the synthesis of enzyme inhibitors, where the constrained diamine can mimic a peptide backbone or interact with specific pockets in the active site.
Peptide and Peptidomimetic Synthesis
The (1R,2R)-1,2-diaminocyclobutane scaffold can be used as a constrained dipeptide isostere in peptidomimetics.[7] The mono-Cbz protected form is ideal for solid-phase or solution-phase peptide synthesis. The free amine can be coupled to the carboxylic acid of an amino acid or peptide, and the Cbz group can be removed to allow for further chain elongation. The resulting peptidomimetics often exhibit enhanced proteolytic stability and improved pharmacokinetic properties compared to their natural peptide counterparts.
Conclusion: A Versatile and Strategic Building Block
The mono-Cbz protected (1R,2R)-1,2-diaminocyclobutane is a high-value building block for medicinal chemists and drug discovery professionals. Its stereochemically defined and conformationally restricted scaffold provides a unique starting point for the synthesis of novel therapeutics. The selective protection strategy outlined in this guide enables the controlled and sequential functionalization of the diamine, unlocking a wide range of synthetic possibilities. As the demand for structurally novel and potent drug candidates continues to grow, the strategic application of such well-defined building blocks will be increasingly crucial for success in the field.
References
Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1), 23-27.
PubMed. Stereoselective synthesis of all stereoisomers of orthogonally protected cyclobutane-1,2-diamine and some chemoselective transformations. Available at: [Link]
ResearchGate. Selective Cleavage of Cbz-Protected Amines. Available at: [Link]
Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available at: [Link]
Stereochemical Divergence in Cyclobutane Scaffolds: A Technical Guide to (1R,2R) vs. (1S,2S) Aminocyclobutyl Carbamates
Executive Summary The incorporation of conformationally restricted scaffolds is a cornerstone of modern medicinal chemistry. Among these, 1,2-disubstituted aminocyclobutyl carbamates represent a critical motif, serving a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The incorporation of conformationally restricted scaffolds is a cornerstone of modern medicinal chemistry. Among these, 1,2-disubstituted aminocyclobutyl carbamates represent a critical motif, serving as rigid bioisosteres for ethylenediamine or
-amino acids.
This guide analyzes the distinct physicochemical and pharmacological profiles of the (1R,2R) and (1S,2S) trans-isomers. While these enantiomers share identical scalar properties (melting point, solubility) in achiral environments, their behavior diverges radically in biological systems due to the specific "puckered" topology of the cyclobutane ring. This document details the structural dynamics, synthetic access, analytical resolution, and pharmacological implications of selecting the correct isomer for drug development.
Structural & Conformational Dynamics
The "Pucker" Factor
Unlike cyclopropane (planar) or cyclohexane (chair/boat), the cyclobutane ring is not flat.[1] To relieve torsional strain from eclipsing methylene hydrogens, the ring adopts a puckered (butterfly) conformation with a dihedral angle of approximately 25°–35° .
Topological Consequence: This puckering means the substituents in trans-1,2-aminocyclobutyl carbamates are not merely "up" and "down" in a planar projection. They occupy specific pseudo-equatorial or pseudo-axial positions that flip during ring inversion.
The Enantiomeric Difference:
(1R,2R)-Isomer: In a chiral binding pocket, the vectors of the amine (H-bond donor) and the carbamate (H-bond acceptor/hydrophobic bulk) project in a specific right-handed helical trajectory relative to the ring plane.
(1S,2S)-Isomer: Projects these vectors in the exact mirror image (left-handed trajectory).
Impact: Because the energy barrier for ring inversion is low (~1.5 kcal/mol), the molecule can "breathe," but the relative spatial orientation of the functional groups remains enantiomerically distinct. This dictates that if the (1R,2R) isomer perfectly spans a receptor's Aspartate (anionic) and Phenylalanine (hydrophobic) residues, the (1S,2S) isomer will likely face a steric clash or point a polar group into a hydrophobic pocket.
Synthetic Access & Stereocontrol[2]
Synthesizing these isomers requires rigorous stereocontrol. The most robust route utilizes the Curtius Rearrangement of chiral cyclobutane dicarboxylic acids, preserving the stereocenter integrity.
Workflow: Stereospecific Synthesis
The following logic flow illustrates the generation of the target carbamates from a dicarboxylic acid precursor.
Figure 1: Stereodivergent synthesis via resolution and Curtius rearrangement. Note that the Curtius rearrangement proceeds with retention of stereochemistry at the migrating carbon.
Key Synthetic Protocol: Curtius Rearrangement
Objective: Convert (1R,2R)-2-(methoxycarbonyl)cyclobutane-1-carboxylic acid to tert-butyl ((1R,2R)-2-(methoxycarbonyl)cyclobutyl)carbamate.
Activation: Dissolve the mono-acid (1.0 eq) in anhydrous Toluene under
. Add Triethylamine (1.2 eq).
Azide Formation: Cool to 0°C. Add Diphenylphosphoryl azide (DPPA, 1.1 eq) dropwise. Stir for 1h at RT.
Rearrangement: Heat the mixture to 80°C. Evolution of
gas indicates isocyanate formation. Monitor by IR (characteristic -N=C=O peak at ~2270 cm⁻¹).
Trapping: Once rearrangement is complete, add excess tert-Butanol (5.0 eq) and reflux for 4-6 hours.
Workup: Cool, dilute with EtOAc, wash with 5% citric acid, sat.
Distinguishing (1R,2R) from (1S,2S) requires a chiral environment. Standard NMR is insufficient unless a chiral shift reagent (e.g., Eu(hfc)₃) is used.
High-Performance Liquid Chromatography (HPLC)
The industry standard for validating enantiomeric excess (ee%) involves polysaccharide-based chiral stationary phases (CSPs).
Recommended Method:
Column: Chiralpak IA or IC (Amylose-based immobilized phases).
Mobile Phase: Heptane / Ethanol / Diethylamine (90:10:0.1).
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm (carbamate carbonyl) or 254 nm (if aromatic groups are present).
Expected Result: The trans-enantiomers typically show baseline separation (
). The elution order is specific to the column chemistry and must be determined using a racemic standard.
Parameter
(1R,2R)-Isomer
(1S,2S)-Isomer
Racemate
Retention Time (min)
~8.5 (Example)
~11.2 (Example)
Two peaks (1:1 area)
Specific Rotation
Negative (-)
Positive (+)
0
NMR (CDCl₃)
Identical
Identical
Identical
Note: Specific rotation signs are illustrative; actual values depend on the specific carbamate substituents (e.g., Boc vs. Cbz).
Pharmacological Implications: The Eudismic Ratio
In drug discovery, the potency difference between enantiomers is quantified as the Eudismic Ratio (ER) . For rigid scaffolds like cyclobutane, ER values can be exceedingly high (>100) because the rigidity prevents the "wrong" isomer from adapting to the binding pocket.
Mechanistic Logic: The "Three-Point Attachment"
The (1R,2R) and (1S,2S) isomers interact differently with chiral protein landscapes.
Figure 2: Pharmacodynamic divergence. The (1R,2R) isomer achieves optimal binding, while the (1S,2S) isomer suffers from steric clash due to the rigid cyclobutane vector.
Case Study Relevance
In the development of Edoxaban intermediates and other Factor Xa inhibitors, the specific stereochemistry of the cycloalkyl linker is non-negotiable. The (1R,2R) configuration often aligns the distal aromatic ring (P4 pocket) and the proximal amide (P1 pocket) in a bioactive conformation that the (1S,2S) cannot mimic without breaking the ring.
References
Cyclobutanes in Drug Discovery
Title: Cyclobutanes in Small-Molecule Drug Candidates.[2][3]
Chiral 1,2-Diaminocyclobutane Scaffolds for Drug Discovery
Executive Summary: The Rigidification Imperative In modern drug discovery, the "Escape from Flatland" (increasing Fsp³) is a validated strategy to improve clinical success rates. While 1,2-diaminocyclohexane (DACH) is a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Rigidification Imperative
In modern drug discovery, the "Escape from Flatland" (increasing Fsp³) is a validated strategy to improve clinical success rates. While 1,2-diaminocyclohexane (DACH) is a ubiquitous scaffold for introducing rigidity (e.g., in Oxaliplatin), its four-membered analog—1,2-diaminocyclobutane —remains an underutilized yet powerful bioisostere.
This guide analyzes the 1,2-diaminocyclobutane scaffold, a motif that offers tighter conformational control than ethylenediamine and distinct vector projections compared to DACH. By constraining the N-C-C-N torsion angle, this scaffold reduces the entropic penalty of binding, modulates pKa via ring strain, and offers unique metabolic stability profiles.
Structural Analysis & Stereochemistry
Conformational "Lock"
The primary value of the 1,2-diaminocyclobutane scaffold is its ability to freeze the ethylenediamine motif into a specific geometry. Unlike ethylenediamine, which freely rotates, or DACH, which exists in a chair conformation, the cyclobutane ring is puckered (butterfly conformation).
Cis-isomer: The amine groups are projected on the same face. In metal coordination, this forms a rigid 5-membered chelate ring with a "bite angle" distinct from the DACH analog, often influencing the electronic properties of the metal center.
Trans-isomer: Chiral (
symmetric). The amine vectors are anti-periplanar, making it an excellent scaffold for linear extended linkers or trans-spanning ligands in asymmetric catalysis.
Vector Comparison
The following diagram illustrates the vector projection differences between flexible and rigid diamines.
Figure 1: Comparative analysis of diamine scaffolds. The cyclobutane core offers a unique compromise between the bulk of cyclohexane and the flexibility of ethylene chains.
Medicinal Chemistry Applications
Bioisosterism and Case Studies
The 1,2-diaminocyclobutane unit serves as a rigid replacement for ethylenediamine linkers.
Factor Xa Inhibitors: Yoshikawa et al. demonstrated that replacing a flexible linker with a cis-1,2-diaminocyclobutane moiety in a series of diamine-based Factor Xa inhibitors improved potency by locking the pharmacophores into the bioactive conformation.
Platinum Drugs: Similar to Oxaliplatin, platinum(II) complexes of trans-1,2-diaminocyclobutane have shown cytotoxicity against cisplatin-resistant cell lines. The ring strain of the cyclobutane backbone alters the lability of the leaving groups compared to the cyclohexane analog.
Physicochemical Properties Comparison
The high s-character of the cyclobutane bonds (due to ring strain) renders the amines slightly less basic than their cyclohexane counterparts, potentially improving membrane permeability (lower fraction ionized at physiological pH).
Property
1,2-Diaminoethane
1,2-Diaminocyclohexane (DACH)
1,2-Diaminocyclobutane
Rigidity
Low (Rotatable)
High (Chair lock)
High (Puckered lock)
Chirality
Achiral
trans is Chiral ()
trans is Chiral ()
Est. pKa (MH+)
~9.9, 7.0
~9.9, 6.4
~9.5, 6.0 (Lower basicity)
Metabolic Stability
Low (N-dealkylation)
High
High (Steric block)
Bite Angle (M)
~85°
~86-88°
~88-90° (Strain dependent)
Synthetic Pathways[1][2][3][4][5][6][7][8]
Accessing the chiral 1,2-diaminocyclobutane scaffold requires overcoming the thermodynamic preference for ring opening. Two primary routes dominate: [2+2] Photocycloaddition (for substituted analogs) and Malonate Alkylation (for the core scaffold).
Route Analysis
Figure 2: Strategic disconnection for scaffold synthesis. Route B is preferred for multigram generation of the parent scaffold.
Experimental Protocol: Synthesis of trans-1,2-Diaminocyclobutane
This protocol is adapted from the work of Radchenko et al. (J. Org.[1] Chem. 2010), focusing on the scalable malonate route which avoids specialized photochemistry equipment.
Objective
Synthesis of trans-1,2-diaminocyclobutane dihydrochloride from trans-1,2-cyclobutanedicarboxylic acid.
Reagents & Materials
trans-1,2-Cyclobutanedicarboxylic acid (commercially available or prepared via malonate alkylation).
Diphenylphosphoryl azide (DPPA).
Triethylamine (Et3N).
tert-Butanol (t-BuOH).
Hydrochloric acid (4M in dioxane).
Solvents: Toluene, Dichloromethane (DCM).
Step-by-Step Methodology
Step 1: Curtius Rearrangement to Bis-Boc Amine
Setup: Charge a flame-dried 500 mL round-bottom flask with trans-1,2-cyclobutanedicarboxylic acid (10.0 mmol) and dry toluene (100 mL).
Activation: Add Triethylamine (22.0 mmol) followed by DPPA (22.0 mmol) dropwise under nitrogen atmosphere at 0°C.
Rearrangement: Stir at 0°C for 1 hour, then heat to 80°C for 2 hours. Evolution of
gas indicates isocyanate formation.
Trapping: Add tert-butanol (50 mL) to the reaction mixture and reflux (approx. 90-100°C) for 18 hours.
Workup: Cool to room temperature. Dilute with ethyl acetate (200 mL). Wash sequentially with 5% citric acid (2 x 50 mL), sat.
(2 x 50 mL), and brine.
Purification: Dry organic layer over
, concentrate in vacuo. Purify the residue via flash column chromatography (Hexane/EtOAc 4:1) to yield trans-1,2-bis(tert-butoxycarbonylamino)cyclobutane as a white solid.
Step 2: Deprotection to Dihydrochloride Salt
Dissolution: Dissolve the Bis-Boc intermediate (from Step 1) in DCM (20 mL).
Acidolysis: Add 4M HCl in dioxane (10 equivalents) dropwise at 0°C.
Reaction: Allow to warm to room temperature and stir for 4 hours. A white precipitate should form.
Isolation: Filter the precipitate under an inert atmosphere (hygroscopic). Wash with diethyl ether (3 x 20 mL).
Drying: Dry under high vacuum to afford trans-1,2-diaminocyclobutane dihydrochloride.
Quality Control (Self-Validation)
1H NMR (
): Look for the methine protons of the cyclobutane ring at ~3.8-4.0 ppm. The absence of t-butyl singlets (~1.4 ppm) confirms deprotection.
Stereochemistry Check: The coupling constant (
) between the methine protons distinguishes isomers. cis isomers typically show Hz, while trans isomers show smaller couplings ( Hz) in similar rigid systems, though X-ray crystallography is the gold standard for this scaffold.
References
Radchenko, D. S., et al. (2010).[1][2] "Cyclobutane-Derived Diamines: Synthesis and Molecular Structure." The Journal of Organic Chemistry, 75(17), 5941–5952.[1]
Yoshikawa, K., et al. (2009).[3] "Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors." Bioorganic & Medicinal Chemistry, 17(24), 8221-8233.
Grygorenko, O. O., et al. (2021).[2] "Fluoroalkyl-Containing 1,2-Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry." European Journal of Organic Chemistry, 2021(1), 87-95.[2]
Komarov, I. V., et al. (2018). "Conformationally Restricted Diamines: A Survey of the Synthetic Literature." Chemical Reviews. (General grounding on restricted diamines).
Application Notes and Protocols for Amide Coupling with (1R,2R)-2-Aminocyclobutyl Carbamate
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Chiral Cyclobutane Scaffolds and the Nuances of Amide Coupling Chiral cyclobutane-containing motifs are increasingly recog...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of Chiral Cyclobutane Scaffolds and the Nuances of Amide Coupling
Chiral cyclobutane-containing motifs are increasingly recognized as valuable building blocks in medicinal chemistry. Their rigid, three-dimensional structure can impart favorable pharmacological properties, including improved metabolic stability, receptor binding affinity, and selectivity. The (1R,2R)-2-aminocyclobutyl carbamate scaffold, in particular, offers a versatile platform for the introduction of diverse functionalities through amide bond formation. However, the successful coupling of this substrate presents unique challenges stemming from the steric hindrance around the amine and the electronic nature of the carbamate protecting group.
This guide provides a detailed exploration of protocols for the efficient amide coupling of (1R,2R)-2-aminocyclobutyl carbamate. As a senior application scientist, this document moves beyond simple procedural lists to explain the underlying chemical principles, offering insights into reagent selection, reaction optimization, and the mitigation of common side reactions such as epimerization. The protocols described herein are designed to be robust and reproducible, providing a solid foundation for researchers in their synthetic endeavors.
The Crucial Role of the Carbamate Protecting Group
The carbamate moiety, most commonly a tert-butoxycarbonyl (Boc) group, is essential for controlling the reactivity of the amine during synthesis.[1] It prevents unwanted side reactions and allows for the selective formation of the desired amide bond.[2][3][4] The Boc group is stable under a wide range of reaction conditions but can be readily removed under acidic conditions, such as with trifluoroacetic acid (TFA), making it an ideal choice for multi-step syntheses.[2][4][5] The presence of the carbamate, however, also adds to the steric bulk of the amine, a factor that must be carefully considered when selecting a coupling strategy.
Core Principles of Amide Bond Formation: Activation is Key
The direct condensation of a carboxylic acid and an amine to form an amide bond is generally unfavorable due to the formation of a stable ammonium carboxylate salt.[6][7] Therefore, the carboxylic acid must first be "activated" to a more electrophilic species that can be readily attacked by the amine nucleophile.[6][7][8] This activation is the central principle behind the use of amide coupling reagents.
The general mechanism involves the reaction of the carboxylic acid with a coupling reagent to form a highly reactive intermediate, such as an O-acylisourea, an active ester, or an acid anhydride.[9][10][11] This intermediate is then susceptible to nucleophilic attack by the amine, leading to the formation of the desired amide and a byproduct derived from the coupling reagent.[10][12][13]
Selecting the Optimal Coupling Reagent: A Comparative Overview
A vast array of amide coupling reagents is available, each with its own set of advantages and disadvantages.[14][15][16] The choice of reagent is critical and depends on several factors, including the steric hindrance of both the amine and the carboxylic acid, the electronic properties of the substrates, and the potential for side reactions like racemization. For a sterically hindered amine like (1R,2R)-2-aminocyclobutyl carbamate, reagents known for their high reactivity and ability to overcome steric challenges are preferred.[17][18]
Table 1: Comparison of Common Amide Coupling Reagents
Can be more expensive, byproducts can be challenging to remove.
Phosphonic Anhydrides
T3P
Low epimerization, good for sterically hindered substrates.[22][23]
Often requires a base, can be sensitive to moisture.
For the coupling of (1R,2R)-2-aminocyclobutyl carbamate, uronium salts such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are often the reagents of choice due to their superior performance with hindered amines and their ability to suppress epimerization.[13][19][20]
The Critical Role of Additives and Bases
In many amide coupling protocols, additives and non-nucleophilic bases play a crucial role in enhancing reaction efficiency and minimizing side reactions.
Additives: Additives like 1-hydroxybenzotriazole (HOBt) and its derivatives (e.g., HOAt, OxymaPure) are often used in conjunction with carbodiimides.[8][9][10] They act by forming an active ester intermediate that is more reactive than the initial O-acylisourea and less prone to racemization.[10]
Bases: A non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is typically required to neutralize the acidic proton of the carboxylic acid, forming the carboxylate anion necessary for the initial activation step.[19][24] The choice and stoichiometry of the base can significantly impact the reaction outcome.
Visualizing the Amide Coupling Workflow
The following diagram illustrates a generalized workflow for optimizing an amide coupling reaction with (1R,2R)-2-aminocyclobutyl carbamate.
Caption: A generalized workflow for amide coupling reactions.
Detailed Experimental Protocols
The following protocols provide step-by-step methodologies for the amide coupling of (1R,2R)-2-aminocyclobutyl carbamate with a generic carboxylic acid using two highly effective coupling reagents.
Protocol 1: HATU-Mediated Amide Coupling
This protocol is recommended as the starting point for most coupling reactions involving (1R,2R)-2-aminocyclobutyl carbamate due to the high efficiency and low epimerization rates associated with HATU.[19][20]
To a dry reaction flask under an inert atmosphere, add the carboxylic acid (1.0 equiv) and anhydrous DMF.
Add (1R,2R)-2-aminocyclobutyl carbamate (1.0-1.2 equiv) to the solution.
Add DIPEA (2.0-3.0 equiv) to the mixture and stir for 5-10 minutes at room temperature.
In a separate flask, dissolve HATU (1.1-1.3 equiv) in a minimal amount of anhydrous DMF.
Add the HATU solution dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution, saturated aqueous NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Protocol 2: EDC/HOBt-Mediated Amide Coupling
This protocol offers a more cost-effective alternative to HATU and is suitable for less sterically demanding carboxylic acids. The use of HOBt is crucial to enhance reactivity and suppress racemization.[7][24][25]
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)
Anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF)
Procedure:
To a dry reaction flask, add the carboxylic acid (1.0 equiv), HOBt (1.2-1.5 equiv), and anhydrous DCM or DMF.
Cool the mixture to 0 °C in an ice bath.
Add EDC (1.2-1.5 equiv) to the mixture and stir for 15-30 minutes at 0 °C to pre-activate the carboxylic acid.
Add (1R,2R)-2-aminocyclobutyl carbamate (1.0-1.2 equiv) followed by the dropwise addition of TEA or DIPEA (2.0-3.0 equiv).
Allow the reaction to warm to room temperature and stir for 4-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Troubleshooting and Optimization
Low Yield:
Increase reagent equivalents: For particularly challenging couplings, increasing the equivalents of the coupling reagent and base may be beneficial.
Elevate temperature: Gentle heating (e.g., 40-50 °C) can sometimes improve the reaction rate, but caution must be exercised to avoid epimerization.[26]
Change solvent: Switching to a more polar aprotic solvent like DMF or NMP can enhance solubility and reaction rates.
Epimerization:
Use a racemization-suppressing reagent: HATU and other uronium/aminium salts are generally superior in this regard.[20][27] The use of additives like HOBt with carbodiimides is also effective.
Control temperature: Perform the reaction at lower temperatures (0 °C to room temperature) to minimize the risk of epimerization.
Minimize reaction time: Once the reaction is complete, proceed with the workup promptly.
Visualizing the General Amide Coupling Mechanism
The following diagram illustrates the general mechanism of amide bond formation using a coupling reagent.
Caption: A simplified mechanism of amide bond formation.
Conclusion
The successful amide coupling of (1R,2R)-2-aminocyclobutyl carbamate is a critical step in the synthesis of novel chemical entities with potential therapeutic applications. By understanding the fundamental principles of amide bond formation, carefully selecting the appropriate coupling reagents and conditions, and being mindful of potential side reactions, researchers can efficiently and reliably synthesize a diverse range of amide derivatives based on this valuable chiral scaffold. The protocols and insights provided in this guide serve as a comprehensive resource for navigating the challenges and achieving success in this important synthetic transformation.
References
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amide bond formation: choosing the safer carbodiimide in combination with OxymaPure to avoid HCN release. ACS Sustainable Chemistry & Engineering, 7(1), 244-253.
Li, P., & Porco, J. A., Jr. (2021). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Organic & Biomolecular Chemistry, 19(41), 8967-8987.
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.
Subedi, A., & Shrestha, A. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 79, 153216.
Wikipedia. (2024, February 15). Carbodiimide. Retrieved from [Link]
Urbaneja, X., & Bode, J. W. (2018). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 16(44), 8496–8500.
Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved from [Link]
Britton, J., & Jamison, T. F. (2017). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering, 5(6), 5064–5069.
Ashenhurst, J. (2018, June 7). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Retrieved from [Link]
Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 70(4), 241-245.
SCM. (n.d.). Optimizing Peptide Coupling: Key Techniques. Retrieved from [Link]
Wikipedia. (2023, December 18). HATU. Retrieved from [Link]
El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides. A Twenty-Five-Year Journey. Chemical Reviews, 111(11), 6557-6602.
Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13(19), 5048–5051.
Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]
Wang, J., & Ghorai, P. (2021). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 54(17), 3426–3440.
Mennen, S. M., Tcyrulnikov, S., & Miller, S. J. (2019). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Journal of the American Chemical Society, 141(1), 183-187.
de la Torre, A., et al. (2016). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students.
Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
Sharma, P., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 11(4), 369-376.
Fukuda, N., et al. (2022). Practical N-to-C peptide synthesis with minimal protecting groups.
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Hunt, I. (n.d.). Ch27 : Peptide synthesis. University of Calgary. Retrieved from [Link]
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Tran, T. (2020). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. ScholarWorks.
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Application Note: Optimizing Reductive Amination for Primary Amines on a Cyclobutane Scaffold
Introduction: The Significance of the Cyclobutane Motif and C-N Bond Formation The cyclobutane ring, once considered a synthetic curiosity, is now a highly valued structural motif in modern drug discovery.[1] Its rigid,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of the Cyclobutane Motif and C-N Bond Formation
The cyclobutane ring, once considered a synthetic curiosity, is now a highly valued structural motif in modern drug discovery.[1] Its rigid, three-dimensional geometry provides a unique scaffold for presenting substituents in a well-defined spatial arrangement, making it an attractive design element for modulating bioactivity and improving pharmacokinetic properties.[1][2] Consequently, the development of robust and efficient methods for functionalizing this strained ring system is of paramount importance to medicinal chemists.
Reductive amination stands as one of the most powerful and widely utilized transformations for constructing carbon-nitrogen bonds in the pharmaceutical industry, accounting for at least a quarter of such reactions in process chemistry.[3][4][5] This one-pot reaction, which converts a carbonyl group and an amine into a more substituted amine via an intermediate imine, is prized for its operational simplicity, broad substrate scope, and high functional group tolerance.[6][7]
This application note provides a detailed guide for researchers on the strategic considerations and practical execution of reductive amination using cyclobutylamine as the starting primary amine. We will explore the underlying mechanism, compare common reaction conditions, provide detailed experimental protocols, and offer troubleshooting advice tailored to the unique characteristics of this strained cyclic amine.
Mechanistic Pathway: A Two-Step, One-Pot Process
The reductive amination proceeds through two distinct but interconnected stages within the same reaction vessel:
Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the cyclobutylamine on the carbonyl carbon of an aldehyde or ketone, forming a hemiaminal intermediate.[6] This is followed by a reversible dehydration step to yield an imine. Under the typically neutral to mildly acidic reaction conditions, the imine nitrogen can be protonated to form a highly electrophilic iminium ion.[8][9] The equilibrium is driven towards the iminium ion by removing water, often facilitated by the reaction conditions themselves.
Hydride Reduction: A reducing agent, added to the reaction mixture, selectively delivers a hydride to the electrophilic carbon of the iminium ion, yielding the final secondary amine product.[10] The key to a successful one-pot reaction is the choice of a reducing agent that is potent enough to reduce the iminium ion but mild enough to avoid significant reduction of the starting carbonyl compound.[9][11]
Caption: General mechanism of reductive amination.
Selecting the Optimal Reagents: A Comparative Guide
The success of a reductive amination hinges on the judicious choice of reducing agent and solvent. While cyclobutylamine is a relatively unhindered primary amine, the choice of reagents can significantly impact yield, purity, and reaction time.
Comparison of Common Hydride Reducing Agents
The most common reagents for this transformation are borohydride derivatives, each with distinct advantages and limitations.[9][12]
High Selectivity: Mild enough to not reduce most aldehydes/ketones.[6][7] General Utility: Considered the "gold standard" for its broad scope and high yields.[13][14] No Toxic Byproducts: Avoids the cyanide waste stream of NaBH₃CN.[16]
Moisture sensitive; acetic acid is sometimes used as a catalyst, which may not be suitable for acid-labile substrates.[14][15]
Inexpensive & Readily Available.Powerful: Rapidly reduces the imine/iminium ion.
Lacks Selectivity: Will readily reduce the starting aldehyde or ketone, leading to alcohol byproducts.[9][11] Requires a Two-Step Procedure: Best used by first allowing the imine to form completely before adding the NaBH₄.[14][17]
For most applications involving cyclobutylamine, Sodium Triacetoxyborohydride (STAB) is the recommended first choice due to its excellent balance of reactivity and selectivity, leading to cleaner reactions and simpler purifications.[13][14]
Solvent and Additive Considerations
Solvent: 1,2-Dichloroethane (DCE) is the most common and preferred solvent for reactions with STAB, though Tetrahydrofuran (THF) and Dichloromethane (DCM) are also effective.[13][14][15] For NaBH₃CN and NaBH₄, protic solvents like methanol or ethanol are standard.[15]
Acid Catalysis: For reactions involving less reactive ketones, the addition of a catalytic amount of acetic acid (1-2 equivalents) can accelerate the formation of the iminium ion, thereby increasing the overall reaction rate.[13] However, this is often unnecessary for aldehydes.[14]
Detailed Experimental Protocols
The following protocols are designed as robust starting points for the reductive amination of cyclobutylamine. Researchers should monitor reactions by TLC or LC-MS to determine the optimal reaction time for their specific substrates.
Protocol 1: General Procedure using Sodium Triacetoxyborohydride (STAB)
This protocol is recommended for most aldehydes and ketones due to its high selectivity and operational simplicity.
Caption: Experimental workflow for STAB-mediated reductive amination.
Step-by-Step Methodology:
To a round-bottom flask charged with a magnetic stir bar, add the aldehyde or ketone (1.0 mmol, 1.0 equiv).
Dissolve the carbonyl compound in 1,2-dichloroethane (DCE, ~0.2 M).
Add cyclobutylamine (1.0 mmol, 1.0 equiv) to the solution.
Stir the mixture at room temperature for 30-60 minutes to facilitate initial imine formation.
Add sodium triacetoxyborohydride (STAB) (1.5 mmol, 1.5 equiv) to the mixture in portions over 5 minutes. Note: The reaction may be mildly exothermic.
Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS until the starting materials are consumed (typically 4-24 hours).
Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify the crude material by flash column chromatography on silica gel to afford the desired N-alkylated cyclobutylamine.
Protocol 2: Two-Step Procedure using Sodium Borohydride (NaBH₄)
This protocol is a cost-effective alternative, particularly for aldehydes where imine formation is rapid and complete. It is crucial to allow for complete imine formation before adding the reductant to avoid reducing the starting aldehyde.[14]
Step-by-Step Methodology:
To a round-bottom flask, add the aldehyde (1.0 mmol, 1.0 equiv) and cyclobutylamine (1.0 mmol, 1.0 equiv).
Add methanol (MeOH, ~0.2 M) as the solvent.
Stir the mixture at room temperature for 1-2 hours. Monitor by TLC or ¹H NMR to confirm the disappearance of the aldehyde and the formation of the imine.
Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.
Slowly add sodium borohydride (NaBH₄) (1.5 mmol, 1.5 equiv) in small portions. Caution: Gas evolution (H₂) will occur.
Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours.
Monitor the reaction by TLC or LC-MS for the disappearance of the imine intermediate.
Quench the reaction by the slow addition of water.
Concentrate the mixture under reduced pressure to remove most of the methanol.
Extract the aqueous residue with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.
Concentrate the filtrate and purify by flash column chromatography as described in Protocol 1.
1. Increase the equivalents of the reducing agent to 1.5-2.0. 2. For ketones, add 1-2 equivalents of acetic acid to catalyze iminium formation.[13] Consider gentle heating (40-50 °C). 3. Ensure the amine is of high purity.
Formation of Alcohol Byproduct
1. Reducing agent is too reactive (e.g., NaBH₄ added too early). 2. Water present in the reaction with STAB.
1. Use a milder reagent like STAB. If using NaBH₄, ensure complete imine formation before addition.[14] 2. Use anhydrous solvents and reagents when working with STAB.
Over-alkylation (Dialkylation)
1. The secondary amine product reacts with another equivalent of the carbonyl.
This is more common when forming primary amines from ammonia.[16] With cyclobutylamine (a primary amine) reacting with a carbonyl, the product is a secondary amine, which can react again to form a tertiary amine. If this is an issue, use a stepwise procedure and consider using a slight excess of the cyclobutylamine.
Difficult Purification
1. Baseline streaking on silica gel due to the basicity of the amine product.
1. Pre-treat the silica gel with triethylamine (e.g., use an eluent system containing 0.5-1% Et₃N in your solvent mixture) to neutralize acidic sites and improve chromatography.
Conclusion
Reductive amination is a highly reliable and versatile method for the N-alkylation of cyclobutylamine. The choice of reaction conditions, particularly the reducing agent, is critical for achieving optimal outcomes. For general applications, sodium triacetoxyborohydride in an anhydrous aprotic solvent like DCE offers the best combination of selectivity, efficiency, and safety. By following the detailed protocols and troubleshooting guidance provided, researchers in drug development and organic synthesis can confidently and effectively incorporate this valuable transformation into their synthetic strategies, enabling the efficient creation of novel cyclobutane-containing molecules.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Organic Chemistry Portal. [Link]
University of Rochester. (n.d.). Reductive Amination - Common Conditions. Not Voodoo. [Link]
The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]
Chemistry Steps. (2024, March 28). Reductive Amination. Chemistry Steps. [Link]
Alewood, P. F., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]
Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Pharmaceutical Chemistry. [Link]
Wang, Y., et al. (2022). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. RSC Advances. [Link]
Common Organic Chemistry. (n.d.). Reductive Amination Mechanism - NaCNBH3. Common Organic Chemistry. [Link]
JoVE. (2023, April 30). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Journal of Visualized Experiments. [Link]
Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]
Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]
Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. [Link]
Compain, P., et al. (2017). Pushing the limits of catalytic C–H amination in polyoxygenated cyclobutanes. Organic & Biomolecular Chemistry. [Link]
Kumar, A., et al. (2021). Direct catalytic synthesis of β-acylamino cyclobutanones via three-component Mannich reactions. Organic & Biomolecular Chemistry. [Link]
Trost, B. M., & Toste, F. D. (2020). Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives. PMC. [Link]
Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. [Link]
Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR. [Link]
Ali, M., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Catalysts. [Link]
Procter, D. J., et al. (2020). Photoredox‐Catalyzed Cyclobutane Synthesis by a Deboronative Radical Addition–Polar Cyclization Cascade. Angewandte Chemie. [Link]
Engle, K. M., et al. (2024). Reductive amination of carbonyl C–C bonds enables formal nitrogen insertion. ChemRxiv. [Link]
Using Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate in fragment-based drug design
An in-depth guide for researchers, scientists, and drug development professionals on the strategic implementation of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate as a high-value fragment in modern drug discovery campaigns...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide for researchers, scientists, and drug development professionals on the strategic implementation of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate as a high-value fragment in modern drug discovery campaigns.
Introduction: The Philosophy of Fragment-Based Drug Design (FBDD)
Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the identification of novel lead compounds.[1][2] The core principle of FBDD is elegantly simple: begin with very small, low-complexity molecules, termed "fragments," to identify weak but highly efficient binding interactions with a biological target.[3] These initial fragment hits serve as starting points for a more rational and structure-guided process of building potency, transforming a low-affinity binder into a high-affinity lead compound.[4]
Unlike HTS, which screens vast libraries of larger, more complex molecules, FBDD leverages smaller, more focused libraries of a few thousand fragments.[1][5] This approach provides a more thorough sampling of chemical space and often yields higher hit rates because the smaller size and lower complexity of fragments increase the probability of finding a complementary fit within a protein's binding pocket.[1][2][6][7]
The success of an FBDD campaign is often evaluated not by raw potency, but by metrics such as Ligand Efficiency (LE), which normalizes binding affinity for the size of the molecule (number of heavy atoms).[8][9] This focus on the quality of the initial interaction is a cornerstone of the FBDD philosophy, guiding the development of leads with superior drug-like properties.
The Strategic Imperative of 3D Scaffolds: Introducing the Cyclobutane Ring
In the quest for novel chemical matter, medicinal chemists increasingly turn to scaffolds that offer three-dimensional (3D) complexity. The cyclobutane ring, a strained and puckered four-membered carbocycle, is a premier example of such a scaffold.[10][11] Its incorporation into drug candidates offers several distinct advantages over more conventional flat, aromatic systems.[12][13]
The inherent conformational rigidity of the cyclobutane ring can pre-organize pharmacophoric groups into a bioactive conformation, reducing the entropic penalty of binding and potentially increasing potency and selectivity.[10][12][14] This constrained geometry can also enhance metabolic stability by sterically shielding metabolically labile sites within a molecule.[12] Furthermore, the cyclobutane motif can serve as a valuable bioisosteric replacement for other chemical groups, such as gem-dimethyl, phenyl, or alkene moieties, allowing for the fine-tuning of a compound's physicochemical properties.[10][12] The successful application of this scaffold in numerous drug candidates, including potent Janus kinase (JAK) inhibitors, underscores its value in modern drug discovery.[13]
Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate: A Privileged Fragment for FBDD
Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is an exemplary fragment that combines the conformational advantages of the cyclobutane scaffold with strategically positioned functional groups for screening and subsequent optimization. Its structure is ideally suited for FBDD campaigns.
The core of the molecule is the (1R,2R)-diaminocyclobutane scaffold. The specific trans stereochemistry of the two amino groups projects them in well-defined vectors from the rigid ring. This is a critical feature, as it dictates the spatial trajectory for fragment evolution. One of the amino groups is presented as a free primary amine , which serves as a key hydrogen bond donor/acceptor for initial target recognition and, more importantly, as the primary handle for synthetic elaboration via the "fragment growing" strategy.[8]
The second amino group is protected as a Benzyl carbamate (Cbz) . In the context of FBDD, this Cbz group is not merely a protecting group; it is a functional component of the fragment.[15][16] It adds molecular weight and a hydrophobic/aromatic character, providing opportunities for van der Waals and π-stacking interactions within the binding site. This "anchor" group often secures the initial, low-affinity binding event, while the free amine probes for further interactions. The orthogonal nature of the protected and free amines is a synthetic advantage, allowing for selective chemistry on the free amine to "grow" the fragment into a more potent lead.[17]
Physicochemical Properties and "Rule of Three" Compliance
Fragments selected for screening libraries should ideally adhere to the "Rule of Three," which favors smaller molecules with properties conducive to efficient binding and subsequent optimization.[5][18]
Property
Value
"Rule of Three" Guideline
Compliance
Molecular Weight (MW)
220.28 g/mol
< 300 Da
Yes
cLogP
~1.5 - 2.0
≤ 3
Yes
Hydrogen Bond Donors
2 (from -NH₂)
≤ 3
Yes
Hydrogen Bond Acceptors
2 (from C=O)
≤ 3
Yes
Rotatable Bonds
3
≤ 3
Yes
As shown, Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is an excellent fit for a typical fragment library, possessing the desired physicochemical properties for effective screening.
FBDD Workflow Using Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate
The journey from fragment hit to lead compound is a systematic, multi-step process. The unique structure of our title fragment is leveraged at each stage.
Caption: High-level workflow for a Fragment-Based Drug Design campaign.
Application Note 1: Primary Screening by NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is exceptionally well-suited for FBDD because it can reliably detect the weak, transient binding events (with dissociation constants, Kds, in the high µM to mM range) that characterize fragment-protein interactions.[6][19][20]
Causality: We use NMR because other assay formats often fail to detect such low-affinity interactions. NMR provides robust, direct evidence of binding with a low rate of false positives.[19]
There are two primary approaches:
Ligand-Observed NMR: These methods monitor the NMR signals of the fragment itself. Techniques like Saturation Transfer Difference (STD) and Water-LOGSY are popular.[6][21] In an STD-NMR experiment, the protein is selectively saturated with radiofrequency pulses. If a fragment binds, this saturation is transferred to it, resulting in a decrease in its signal intensity, which confirms binding.[19]
Protein-Observed NMR: This powerful method monitors changes in the protein's spectrum upon fragment binding. The most common experiment is the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum, which requires a protein that is isotopically labeled with ¹⁵N.[6][21] Each peak in the HSQC spectrum corresponds to a specific amide backbone proton-nitrogen pair. When a fragment binds, the chemical environment of nearby residues changes, causing their corresponding peaks to shift (a "chemical shift perturbation" or CSP). This not only confirms binding but also maps the binding site directly onto the protein.[6]
Application Note 2: Structural Elucidation by X-ray Crystallography
While NMR confirms that a fragment binds, X-ray crystallography reveals precisely how it binds.[22][23] This structural information is the most valuable asset for the subsequent hit-to-lead optimization phase.[18][24]
Causality: A high-resolution crystal structure provides an atomic-level map of the interactions between the fragment and the target protein. It reveals the key hydrogen bonds, hydrophobic contacts, and, crucially, the unoccupied pockets adjacent to the fragment. This visual blueprint is essential for designing analogs in the fragment growing phase.[25] The process typically involves soaking a high concentration of the fragment into pre-grown crystals of the target protein.[24] Advances in synchrotron technology and automation have made crystallographic screening of hundreds of fragments feasible.[22]
Application Note 3: Hit-to-Lead Optimization via Fragment Growing
Once Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is identified and validated as a hit, and its binding mode is determined, the "fragment growing" strategy commences.[8][26][27]
Causality: The initial fragment hit is, by design, a low-affinity binder. To achieve the potency required for a drug candidate, its molecular complexity must be increased in a rational way to form additional, favorable interactions with the target.[3]
The structure of our fragment is purpose-built for this step:
The Cbz-protected amine and the cyclobutane ring act as the "anchor," holding the fragment in its confirmed binding pose.
The free primary amine is the "vector," pointing towards an adjacent, unoccupied sub-pocket identified in the crystal structure.
Medicinal chemists can then use a variety of reactions (e.g., amide coupling, reductive amination) at this free amine to synthesize a small library of analogs. Each analog adds a new chemical moiety designed to interact with the residues in the adjacent sub-pocket.
This iterative process of structure-based design, synthesis, and testing allows the fragment to be "grown" into a larger, more potent lead molecule while maintaining the high binding efficiency of the original core.[24]
Caption: The fragment "growing" strategy for hit-to-lead optimization.
Experimental Protocols
The following protocols are generalized methodologies. Specific parameters such as buffer composition, temperature, and compound concentrations must be optimized for each specific protein target.
Protocol 1: NMR-Based Fragment Screening (¹H-¹⁵N HSQC)
This protocol outlines the screening of fragments against a ¹⁵N-labeled protein to identify binders via chemical shift perturbations.
Self-Validation System: The experiment includes a negative control (protein with DMSO only) to establish the baseline spectrum and a positive control (protein with a known binder, if available) to confirm the system's responsiveness. Hit confirmation requires a dose-response titration to ensure the observed shifts are specific and saturable.
Methodology:
Protein Preparation: Express and purify the target protein with uniform ¹⁵N labeling. Prepare a stock solution of ~50-100 µM protein in a suitable NMR buffer (e.g., 20 mM Phosphate, 50 mM NaCl, pH 7.0, with 5-10% D₂O).
Fragment Library Preparation: Prepare 100 mM stock solutions of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate and other fragments in deuterated DMSO (DMSO-d₆). Create mixtures of 5-10 fragments per stock for initial screening.
NMR Sample Preparation:
Reference Sample: To an NMR tube, add the protein solution to a final volume of 500 µL. Add 5 µL of DMSO-d₆ (1% final concentration).
Screening Samples: To a series of NMR tubes, add the protein solution. Add 5 µL of each fragment mixture stock solution to achieve a final fragment concentration of ~1 mM per fragment.
NMR Data Acquisition:
Record a 2D ¹H-¹⁵N HSQC spectrum for the reference sample on a >600 MHz NMR spectrometer equipped with a cryoprobe. Optimize acquisition parameters to achieve good resolution and signal-to-noise in a reasonable time (e.g., 15-30 minutes).
Record ¹H-¹⁵N HSQC spectra for each screening sample using the identical parameters.
Data Analysis:
Overlay the spectrum of each screening sample with the reference spectrum.
Identify significant chemical shift perturbations (CSPs). A combined chemical shift difference (Δδ) is often calculated using the formula: Δδ = √[ (Δδ_H)² + (α * Δδ_N)² ], where α is a scaling factor (e.g., 0.15).
Mixtures showing significant CSPs are "deconvoluted" by re-screening each fragment from that mixture individually.
Hit Validation (Titration): For confirmed hits like Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate, perform a titration experiment. Record a series of ¹H-¹⁵N HSQC spectra on protein samples containing increasing concentrations of the fragment. Plot the CSPs against the fragment concentration to determine the dissociation constant (Kd).
Protocol 2: X-ray Crystallography Fragment Screening
This protocol describes the identification of fragment binding sites via co-crystallography or soaking.
Self-Validation System: Data quality is paramount. Resolution, R-factors, and electron density maps serve as internal validation. A definitive hit requires clear, unambiguous electron density for the fragment that cannot be explained by buffer components or noise, and which can be modeled with a sensible binding pose.
Methodology:
Crystallization: Optimize conditions to produce high-quality, diffraction-grade crystals of the target protein that are robust and handle well.
Fragment Soaking:
Prepare a "soaking solution" containing the fragment. A typical solution consists of the reservoir solution from crystallization supplemented with 10-50 mM of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate (solubility permitting) and often a cryoprotectant (e.g., 20% glycerol).
Using a crystal loop, transfer a protein crystal from its growth drop into the soaking solution.
Incubate for a period ranging from minutes to hours. The optimal time must be determined empirically.
Vitrification (Freezing): After soaking, retrieve the crystal using the loop and immediately plunge it into liquid nitrogen to flash-freeze it, preventing ice crystal formation.
X-ray Diffraction Data Collection:
Mount the frozen crystal on the goniometer of a synchrotron beamline.
Collect a complete X-ray diffraction dataset. High-throughput screening often involves automated crystal mounting and data collection.
Data Processing and Structure Solution:
Process the diffraction data using software like XDS or HKL2000 to determine space group, unit cell dimensions, and reflection intensities.
Solve the structure using molecular replacement if a model of the protein is available.
Hit Identification and Refinement:
Calculate an electron density map (e.g., a 2Fo-Fc map) and a difference density map (Fo-Fc).
Carefully inspect the difference map for positive electron density in the protein's binding sites that is not present in the apo (ligand-free) structure.
If a convincing blob of density is observed, model the fragment into the density and perform crystallographic refinement. A successful model will fit the density well and result in improved refinement statistics (R-work/R-free).
Hypothetical Hit Validation Data Summary
Once Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is identified as a hit, its binding must be quantified.
Technique
Result
Dissociation Constant (Kd)
Ligand Efficiency (LE)
¹H-¹⁵N HSQC (NMR)
Confirmed binding at active site
850 µM
0.35
Isothermal Titration Calorimetry (ITC)
Binding confirmed, exothermic
790 µM
0.36
Surface Plasmon Resonance (SPR)
Binding observed
910 µM
0.34
Note: LE calculated as -RTln(Kd) / N_heavy_atoms. A value >0.3 is generally considered a good starting point for a fragment.
Conclusion
Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate represents a strategically designed fragment for FBDD. It leverages the conformational rigidity of the cyclobutane scaffold to present key pharmacophoric features in a well-defined 3D orientation. Its orthogonal functionality—a free amine for synthetic elaboration and a Cbz-protected amine for anchoring—makes it an ideal starting point for a structure-guided "fragment growing" campaign. By employing robust biophysical techniques such as NMR and X-ray crystallography, researchers can confidently identify and characterize its binding, paving the way for the rational design and development of novel, high-potency lead compounds.
References
Wouters, J., et al. (2020). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem. Available at: [Link]
Harner, M. J., et al. (2013). Fragment-Based Drug Discovery Using NMR Spectroscopy. PMC. Available at: [Link]
Creative Biostructure. (n.d.). NMR Spectroscopy in Fragment-Based Drug Design. Creative Biostructure. Available at: [Link]
Jubilant Biosys. (n.d.). Fragment Screening & Fragment-Based Drug Design. Jubilant Biosys. Available at: [Link]
ResearchGate. (n.d.). Different hit-to-lead optimization strategies (fragment growing, merging and linking approach). ResearchGate. Available at: [Link]
Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. MassBio. Available at: [Link]
Organic Letters. (2012). Stereoselective synthesis of all stereoisomers of orthogonally protected cyclobutane-1,2-diamine and some chemoselective transformations. PubMed. Available at: [Link]
Howard, S., & Abell, C. (2015). CHAPTER 3: Applications of NMR in Fragment-Based Drug Design. Royal Society of Chemistry. Available at: [Link]
BioSolveIT. (n.d.). FBDD: Fragment-Based Drug Design. BioSolveIT. Available at: [Link]
MDPI. (2024). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. MDPI. Available at: [Link]
ScienceDirect. (n.d.). Practical Aspects of NMR-Based Fragment Screening. ScienceDirect. Available at: [Link]
ProNovix. (n.d.). Fragment-Based Drug Design (FBDD). ProNovix. Available at: [Link]
ScienceDirect. (n.d.). Chapter 7. Fragment-Based Drug Discovery. ScienceDirect. Available at: [Link]
Creative Biostructure. (n.d.). Fragment-to-Lead. Creative Biostructure. Available at: [Link]
Frontiers in Chemistry. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. PMC. Available at: [Link]
Molecular and Cellular Probes. (n.d.). Fragment‐based drug discovery—the importance of high‐quality molecule libraries. PMC. Available at: [Link]
MDPI. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. Available at: [Link]
International Journal of Molecular Sciences. (2012). Fragment-Based Screening by Protein Crystallography: Successes and Pitfalls. PMC. Available at: [Link]
Proteros. (2026). Crystallographic Fragment Screening In Drug Discovery: Background & Advantages. Proteros. Available at: [Link]
S D Fine-Chem Ltd. (n.d.). BENZYL CARBAMATE (FOR SYNTHESIS). S D Fine-Chem Ltd. Available at: [Link]
Mac-Chem. (n.d.). Benzyl Carbamate (CAS 621-84-1). Mac-Chem. Available at: [Link]
Selvita. (n.d.). X-ray Crystallography Fragment Screening. Selvita. Available at: [Link]
Hogeschool van Arnhem en Nijmegen. (2022). Approaches to Fragment-Based Drug Design. HAN University of Applied Sciences. Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026). Understanding Benzyl Carbamate: Properties, Synthesis, and Applications in Chemical Research. InnoPharmChem. Available at: [Link]
CrystalsFirst. (2022). Fragment HIT Identification in FBDD. CrystalsFirst. Available at: [Link]
ResearchGate. (2025). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. ResearchGate. Available at: [Link]
Cambridge Healthtech Institute. (n.d.). Fragment Based Drug Discovery. Cambridge Healthtech Institute. Available at: [Link]
LinkedIn. (2025). What are fragment based drug design methods?. LinkedIn. Available at: [Link]
Chemical Science. (2025). Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Royal Society of Chemistry. Available at: [Link]
Application Note: Orthogonal Protection Strategies for 1,2-Diaminocyclobutane Derivatives
This guide details the strategic implementation of orthogonal protection for 1,2-diaminocyclobutane, a high-value, conformationally restricted scaffold used in peptidomimetics and asymmetric catalysis. Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the strategic implementation of orthogonal protection for 1,2-diaminocyclobutane, a high-value, conformationally restricted scaffold used in peptidomimetics and asymmetric catalysis.
Executive Summary
The 1,2-diaminocyclobutane scaffold offers unique conformational rigidity, fixing substituents in precise spatial orientations that mimic
-turns in peptides or provide chiral environments for catalysis. However, the high ring strain (~26 kcal/mol) and steric crowding of the vicinal amines present distinct challenges compared to their cyclopentyl or cyclohexyl analogs.
This guide outlines two primary workflows for achieving orthogonal protection (e.g.,
-Boc, -Cbz):
The Stereodivergent "Half-Ester" Route: The gold standard for generating optically pure, differentially protected isomers from dicarboxylic acid precursors via Curtius rearrangement.
The Statistical Monoprotection Route: A scalable approach for derivatizing the parent diamine when optical purity is already established or resolution is performed downstream.
Strategic Considerations
Conformational Constraints & Reactivity
Unlike the flexible 1,2-diaminoethane or the chair-locked 1,2-diaminocyclohexane, the cyclobutane ring exists in a puckered conformation.
Cis-Isomers: The vicinal amino groups are forced into close proximity, increasing the risk of intramolecular side reactions (e.g., cyclic urea formation) during deprotection or activation.
Trans-Isomers: The amino groups are spatially distant, reducing steric interference but making simultaneous chelation more difficult.
Stability Profile
Acid Sensitivity: The cyclobutane ring is generally stable to standard TFA/DCM (for Boc removal) and HCl/Dioxane conditions. However, hyper-acidic conditions or strong Lewis acids should be monitored to prevent ring-opening or rearrangement.
Base Sensitivity: Stable to piperidine (Fmoc removal) and hydroxide saponification.
Protocol A: The "Half-Ester" Desymmetrization (High Precision)
Best for: Creating specific enantiomers with pre-installed orthogonal groups.
Mechanism: Sequential Curtius rearrangements allow the transformation of a dicarboxylic acid precursor into a diamine with retention of stereochemistry.
Workflow Diagram
Figure 1: Stereodivergent synthesis of orthogonally protected diamines via sequential Curtius rearrangement.
Experimental Procedure
Based on the methodology established by Sans et al. (Org. Lett. 2012).[1][2][3]
Dissolve the starting mono-ester (1.0 equiv) in anhydrous acetone/water (or THF) at 0°C.
Add triethylamine (1.2 equiv) followed by ethyl chloroformate (1.1 equiv) to form the mixed anhydride. Stir for 30 min at 0°C.
Add sodium azide (
, 1.5 equiv) as an aqueous solution. Stir for 1 h at 0°C.
Workup: Dilute with water, extract with toluene. Caution: Do not concentrate the acyl azide solution to dryness due to explosion risk. Dry the toluene layer with
Heat the toluene solution of the acyl azide to reflux (approx. 80–90°C) to induce rearrangement to the isocyanate. Evolution of
gas will be observed.
Add Benzyl alcohol (BnOH, 1.2 equiv) and a catalytic amount of dibutyltin dilaurate (DBTL) if reaction is sluggish.
Reflux for 2–4 hours until isocyanate IR peak (~2270
) disappears.
Purify the resulting urethane-ester by flash chromatography (Hexanes/EtOAc).
Step 3: Second Amine Installation (Boc)
Hydrolyze the ester group using LiOH in THF/H2O.
Repeat the Curtius sequence (Step 1 & 2), but trap the isocyanate with tert-butanol (t-BuOH) to install the Boc group.
Protocol B: Statistical Monoprotection (Scalable)
Best for: Derivatizing commercially available 1,2-diaminocyclobutane (often sold as a mixture of isomers or racemate).
Concept: Exploiting statistical probability and pH control to mono-functionalize the diamine.
Workflow Diagram
Figure 2: Purification strategy for statistical monoprotection relying on pH-dependent solubility.
Experimental Procedure
Reagents: 1,2-diaminocyclobutane (10 mmol),
(9 mmol), MeOH (50 mL), .
Preparation: Dissolve the diamine (or its salt neutralized with 2 equiv of NaOH) in anhydrous MeOH. Cool to 0°C.[5][6]
Controlled Addition: Dissolve
(0.9 equiv relative to diamine) in MeOH (10 mL). Add this solution dropwise over 1 hour. Limiting the Boc reagent maximizes mono-protection.
Reaction: Allow to warm to room temperature and stir for 4 hours.
Purification (The "Three-Phase" Wash):
Evaporate MeOH and redissolve residue in water (~30 mL).
Acid Wash: Adjust pH to ~3-4 with dilute HCl. Extract with DCM (3 x 20 mL).
Organic Layer:[2][5][7] Contains Bis-Boc byproduct (discard or recycle).
Aqueous Layer:[6] Contains Mono-Boc (protonated) and unreacted diamine (doubly protonated).
Base Extraction: Adjust the aqueous layer pH to >12 using NaOH (4M). The solution will become cloudy.
Extraction: Extract immediately with DCM (4 x 30 mL).
Note: The unreacted diamine is highly water-soluble and tends to stay in the aqueous phase, while the Mono-Boc amine partitions into DCM.
Orthogonal Step: The resulting Mono-Boc amine can now be treated with Fmoc-OSu or Cbz-Cl to install the second protecting group.
Comparative Data & Troubleshooting
Feature
Half-Ester Route (Protocol A)
Statistical Route (Protocol B)
Overall Yield
Moderate (40-60% over 4 steps)
High for Mono-Boc (60-75%)
Stereocontrol
Excellent (Retains starting chirality)
Dependent on starting material
Scalability
Linear (Step-intensive)
High (Batch friendly)
Orthogonality
Built-in (Stepwise installation)
Sequential (Requires purification)
Primary Risk
Curtius rearrangement safety (Azides)
Solubility of parent diamine
Expert Tips
TLC Monitoring: 1,2-diaminocyclobutane stains poorly with UV. Use Ninhydrin (stains free amines red/purple) or KMnO4 (general oxidizer).
Solubility: The parent diamine is hygroscopic and volatile. Handle as the hydrochloride salt or tartrate salt whenever possible.
Cis-Isomer Handling: If synthesizing the cis-isomer, be aware that intramolecular cyclization to the cyclic urea is rapid if both amines are free. Always keep one amine protected.
References
Stereoselective Synthesis of Orthogonally Protected Cyclobutane-1,2-diamine:
Sans, M., Illa, O., & Ortuño, R. M. (2012).[2] Stereoselective Synthesis of All Stereoisomers of Orthogonally Protected Cyclobutane-1,2-diamine and Some Chemoselective Transformations. Organic Letters, 14(10), 2431–2433.[2]
[Link]
General Monoprotection Protocol (Applicable to Cyclobutanes):
Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines. Journal of the Mexican Chemical Society, 61(1).
[Link]
Curtius Rearrangement Mechanism & Application:
Ghosh, A. K., et al. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery. Journal of Medicinal Chemistry.
[Link]
Application Note: Precision Functionalization of Aminocyclobutane Scaffolds via Nucleophilic Substitution
Part 1: Core Directive & Strategic Analysis Executive Summary Aminocyclobutane scaffolds are increasingly prized in medicinal chemistry for their ability to impose rigid conformational constraints on pharmacophores, ofte...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Core Directive & Strategic Analysis
Executive Summary
Aminocyclobutane scaffolds are increasingly prized in medicinal chemistry for their ability to impose rigid conformational constraints on pharmacophores, often improving metabolic stability and selectivity (e.g., AstraZeneca's ATR inhibitor Ceralasertib). However, functionalizing these strained rings via nucleophilic substitution (
) presents unique thermodynamic and kinetic challenges.
This guide details the reaction conditions required to successfully perform nucleophilic substitutions on aminocyclobutane scaffolds. Unlike acyclic or cyclopentyl systems, cyclobutanes suffer from significant ring strain (~26 kcal/mol) and steric "pucker," which retards
trajectories and favors competing elimination (E2) pathways.
The Mechanistic Challenge: Strain vs. Sterics
Successful substitution requires navigating three competing factors:
Trajectory Hindrance: The "butterfly" puckered conformation of cyclobutane creates transannular steric clashes that hinder the backside attack required for
inversion.
I-Strain (Internal Strain): The transition state for
requires a planarization of the carbon center. In cyclobutanes, this increases angle strain, raising the activation energy ($ \Delta G^\ddagger $) compared to larger rings.
Elimination Dominance: The relief of eclipsing interactions upon forming a double bond (cyclobutene) often makes E2 elimination kinetically competitive, especially with basic nucleophiles.
Part 2: Detailed Protocols & Experimental Workflows
General Workflow: Stereospecific Inversion Strategy
The most robust route to 1,3-disubstituted aminocyclobutanes involves the displacement of a leaving group (LG) on a 3-aminocyclobutanol derivative. Due to the Walden inversion inherent in
mechanisms, the stereochemistry of the starting material dictates the product configuration.[1]
Target Transformation: trans-3-aminocyclobutanol
cis-1,3-functionalized aminocyclobutane.
Phase A: Activation (Leaving Group Installation)
Direct displacement of alcohols is poor; conversion to sulfonates (Mesylate/Tosylate) is standard.[2]
Substrate: N-protected 3-aminocyclobutanol (Boc or Cbz protection is essential to prevent intramolecular cyclization or polymerization).
Reagents: Methanesulfonyl chloride (MsCl) or p-Toluenesulfonyl chloride (TsCl).
Base: Triethylamine (
) or Pyridine.
Solvent: Dichloromethane (DCM) or 2-MeTHF.
Temperature:
to RT. Critical: Keep cool to prevent premature elimination to cyclobutene.
Phase B: Nucleophilic Displacement ()
Nucleophiles: Azides (
), Thiolates (), Cyanides (), or Halides.
Solvent: Polar Aprotic is mandatory (DMF, DMSO, NMP) to solvate the cation and leave the naked anion highly reactive.
Temperature:
.
Additives: 15-Crown-5 (for Na salts) or 18-Crown-6 (for K salts) can accelerate sluggish reactions.
Validated Protocol: Synthesis of Thioether Precursor (AZD6738 Route)
Based on AstraZeneca process chemistry literature.
Objective: Displacement of a cis-mesylate to form a trans-thioether (or vice-versa).
Step-by-Step Methodology:
Mesylation:
Charge a reactor with N-Boc-3-hydroxycyclobutylamine (1.0 equiv) and DCM (10 vol).
for 2 hours. Monitor by TLC/LCMS for disappearance of alcohol.
Quench: Add water, separate layers.[3] Wash organic layer with brine, dry over
, and concentrate in vacuo.
Stability Note: Cyclobutyl mesylates are moderately unstable. Use immediately or store at
.
Nucleophilic Substitution:
Dissolve the crude Mesylate (1.0 equiv) in anhydrous DMF (5 vol).
Add Sodium Methanethiolate (NaSMe) (1.5 - 2.0 equiv). Note: NaSMe is hygroscopic; handle under
.
Heat the mixture to
for 4-16 hours.
Monitoring: Look for the product peak (M+H) and the specific elimination byproduct (cyclobutene).
Workup: Dilute with EtOAc/Water. Extensive water washes are required to remove DMF.
Yield Expectation: 60-80%.
Stereochemistry: Complete Inversion (>95:5 dr).
Part 3: Visualization & Data
Reaction Coordinate & Pathway Analysis
The following diagram illustrates the kinetic competition between the desired
inversion and the undesired E2 elimination.
Figure 1: Kinetic bifurcation in cyclobutane substitution.
requires overcoming ring strain in the planar transition state, while E2 is driven by entropy and relief of eclipsing interactions.
Troubleshooting Guide: Reaction Optimization
Use this table to diagnose and fix common issues during aminocyclobutane functionalization.
Observation
Probable Cause
Corrective Action
Low Conversion (<20%)
Steric hindrance / Poor nucleophilicity
Switch solvent to DMSO or HMPA (caution). Add 18-Crown-6 if using K salts. Increase temp to .
High Elimination (>30%)
Basicity of nucleophile is too high
Use less basic nucleophiles (e.g., Azide vs Amine). Lower reaction temp.[4] Use a "softer" counterion (Li vs K).
Retention of Configuration
Double inversion or Neighboring Group Participation (NGP)
Check for NGP from the carbamate (Boc) group. Ensure the leaving group is truly displacing via and not an carbocation mechanism.
Ring Opening
Carbocation formation ()
Avoid acidic conditions. Ensure the leaving group is not too labile (e.g., avoid Triflate if unstable). Stick to Mesylates.
Synthetic Workflow for 1,3-Diamines
This workflow describes creating a 1,3-diamine scaffold, a common motif in kinase inhibitors.
Figure 2: Step-wise synthesis of stereochemically defined 1,3-diaminocyclobutanes.
Part 4: References
Goundry, W., et al. (2019). Development of a Commercial Process for the ATR Inhibitor AZD6738. Organic Process Research & Development. [Link]
Conner, M. L., & Brown, M. K. (2016). Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. Journal of Organic Chemistry. [Link]
Wiberg, K. B. (1965). The Mechanisms of Cyclobutane Reactions. Advances in Alicyclic Chemistry. (Classic reference on strain energy and reactivity).
Master Organic Chemistry. The SN2 Reaction Mechanism.[Link]
Chemistry Steps. Mesylates and Tosylates in SN2 Reactions.[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing Cbz deprotection of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate
Ticket ID: CHEM-SUP-8821
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are attempting to deprotect a Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate . This substrate presents a unique "triad of challenges" that distinguishes it from standard peptide deprotections:
Catalyst Poisoning: The starting material contains a free primary amine at the C2 position, which acts as a potent Lewis base, binding to Pd active sites and stalling hydrogenolysis.
Ring Strain: The cyclobutane core possesses ~26.3 kcal/mol of ring strain.[1] Harsh acidic or thermal conditions risk ring-opening or skeletal rearrangement.
Side-Reaction Risks: The proximity of the free amine to the carbamate creates a risk of intramolecular cyclization to a cyclic urea, and the use of methanolic solvents risks N-methylation.
This guide provides a self-validating protocol designed to navigate these risks, ensuring high fidelity of the (1R,2R) stereocenter and quantitative yield.
Module 1: The Optimized Protocol (Acidic Hydrogenolysis)
Recommendation: Do not run this reaction under neutral conditions. The presence of the free amine requires an acidic modifier to protonate the nitrogen, preventing catalyst poisoning and intramolecular side reactions.
Solvent: Ethanol (EtOH) or Ethyl Acetate (EtOAc). Avoid Methanol (see Troubleshooting).
Additive: 1.0 - 2.0 equiv HCl (4M in Dioxane) or Acetic Acid (AcOH).
Hydrogen Source: H₂ balloon (1 atm) or Hydrogenator (30 psi).
Step-by-Step Methodology
Preparation: In a round-bottom flask, dissolve the substrate in Ethanol (0.1 M concentration).
Acidification (Critical Step): Add 2.0 equivalents of HCl (e.g., 4M in Dioxane).
Why? This converts the free amine (and the product diamine) into their hydrochloride salts. Ammonium salts do not bind to the Pd surface, preventing catalyst poisoning.
Inerting: Evacuate the flask and backfill with Nitrogen (3x) to remove oxygen.
Catalyst Addition: Carefully add 10 wt% Pd/C (wet). Safety: Add under inert flow to prevent ignition.
Hydrogenation: Evacuate and backfill with H₂. Stir vigorously at Room Temperature (20-25°C) .
Note: Do not heat. Thermal energy increases the risk of cyclobutane ring opening.
Monitoring: Check via TLC (ninhydrin stain) or LCMS after 2 hours. The reaction should show the disappearance of the UV-active Cbz starting material.
Workup:
Filter the mixture through a Celite pad to remove Pd/C.[3][4]
Result: The product will be isolated as the (1R,2R)-1,2-diaminocyclobutane dihydrochloride salt . This salt is stable, non-volatile, and water-soluble.
Module 2: Visualized Workflows
Figure 1: Reaction Logic & Execution Flow
Caption: Logical workflow for the acidic hydrogenolysis of amine-containing Cbz substrates.
Module 3: Troubleshooting Center (FAQs)
Category 1: Reaction Stalling
Q: The reaction reached 50% conversion and stopped. Adding more catalyst didn't help. Why?A: This is classic Catalyst Poisoning . The product of the reaction is a 1,2-diamine. As the reaction proceeds, the concentration of free amines increases. These amines coordinate strongly to the Palladium surface, blocking the active sites from Hydrogen adsorption.
Fix: Add 1-2 equivalents of Acetic Acid or HCl to the reaction mixture immediately. This protonates the amines (-NH₃⁺), forcing them to dissociate from the catalyst surface.
Q: Can I use Transfer Hydrogenation instead of H₂ gas?A: Yes, and it is often preferred for safety.
Protocol: Use Ammonium Formate (5-10 equiv) with 10% Pd/C in Methanol at reflux.
Warning: While effective, the reflux temperature (65°C) brings you closer to the thermal limit of the strained cyclobutane ring. Monitor strictly for ring-opening byproducts.
Category 2: Impurity Profiling
Q: I see a significant impurity with Mass [M+14]. What is it?A: This is N-Methylation .[5][6][7] When Methanol is used as a solvent with Pd/C, it can undergo dehydrogenation to form trace Formaldehyde. This reacts with your free amine to form an imine, which is then reduced to an N-Methyl group.
Fix:Stop using Methanol. Switch to Ethanol or Ethyl Acetate. If Methanol is mandatory for solubility, you must use an acidic additive (HCl), which suppresses the nucleophilicity of the amine and prevents the initial attack on formaldehyde.
Q: I see a cyclic urea byproduct (Mass M-benzyl alcohol).A: This is caused by Intramolecular Cyclization . The free amine at C2 attacks the carbonyl of the Cbz group at C1.
Fix: This reaction requires a neutral or basic environment. Ensure your reaction pH is < 4 by adding acid (HCl/AcOH) before adding the catalyst. Protonation completely shuts down this pathway.
Category 3: Product Isolation
Q: My yield is very low after rotary evaporation. Where did the product go?A: The free base of (1R,2R)-1,2-diaminocyclobutane is a low-molecular-weight amine with significant volatility and high water solubility. If you performed an aqueous workup or evaporated a neutral solution, you likely lost the product to the water layer or the vacuum pump.
Fix: Isolate the product as the HCl salt . Do not perform an aqueous extraction. simply filter the catalyst and evaporate the solvent. The resulting salt is non-volatile.
Module 4: Advanced Troubleshooting Logic
Figure 2: Diagnostic Decision Tree
Caption: Decision matrix for diagnosing failure modes in cyclobutane Cbz deprotection.
Module 5: Comparative Data (Alternative Methods)
If Hydrogenolysis is unavailable or fails, use this table to select an alternative.
Method
Reagents
Conditions
Risk Profile
Suitability
Acidic Cleavage
HBr / AcOH
RT, 1h
High. Strong acid may open the strained cyclobutane ring.
Only if H₂ is impossible.
Lewis Acid
BBr₃ in DCM
-78°C to 0°C
Medium. Low temp protects the ring, but workup is difficult.
For complex substrates.
Dissolving Metal
Na / NH₃ (liq)
-78°C
High. Incompatible with many functional groups.
Not recommended.
Transfer Hydrog.
Pd/C + NH₄HCO₂
MeOH, Reflux
Low/Medium. Reflux temp is the main risk.
Excellent alternative to H₂ gas.
References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (Standard reference for Cbz cleavage mechanisms and conditions).
Sajiki, H. (1995).[8][9] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[8] Tetrahedron Letters, 36(20), 3465-3468. (Establishes the mechanism of amine poisoning of Pd/C).
BenchChem Technical Support. (2025). Application Notes and Protocols for N-Cbz Deprotection. (Protocol validation for Cbz removal).
Master Organic Chemistry. (2014). Ring Strain in Cyclopropane and Cyclobutane. (Thermodynamic data on cyclobutane stability).
Goyal, V., et al. (2019).[5] Commercial Pd/C-Catalyzed N-Methylation of Nitroarenes and Amines Using Methanol as Both C1 and H2 Source.[5] The Journal of Organic Chemistry. (Documentation of N-methylation side reactions in MeOH). [5]
Preventing racemization of (1R,2R)-diaminocyclobutane during synthesis
A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Racemization Welcome to the technical support center for the stereoselective synthesis of (1R,2R)-diaminocyclobutane. As a Senior Appl...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Racemization
Welcome to the technical support center for the stereoselective synthesis of (1R,2R)-diaminocyclobutane. As a Senior Application Scientist, I understand the critical importance of maintaining stereochemical integrity in chiral building blocks used in pharmaceutical development. This guide is designed to provide you with in-depth, field-proven insights to troubleshoot and prevent racemization during your synthetic routes. We will explore the underlying mechanisms of racemization and provide actionable protocols to ensure the highest enantiomeric purity of your final product.
Frequently Asked Questions (FAQs)
Q1: What is racemization and why is it a critical issue for (1R,2R)-diaminocyclobutane?
A: Racemization is the conversion of an enantiomerically pure substance into a mixture of equal parts of both enantiomers (a racemate), resulting in a net loss of optical activity. For (1R,2R)-diaminocyclobutane, which is a chiral building block, maintaining its specific stereochemistry is paramount. The biological activity of a final drug molecule is often dependent on its precise three-dimensional structure; the presence of the undesired (1S,2S)-enantiomer can lead to reduced efficacy, altered pharmacological profiles, or even toxic side effects[1]. Therefore, preventing racemization is not just a matter of yield, but a critical quality attribute for pharmaceutical intermediates.
Q2: What are the primary chemical factors that cause racemization in chiral amines?
A: The primary driver for racemization at a stereocenter adjacent to an amine is the removal and re-addition of the proton on the chiral carbon. This process is typically facilitated by:
Bases: Bases can deprotonate the α-carbon, leading to a planar, achiral carbanion or enamine intermediate. Reprotonation can then occur from either face, leading to a mixture of enantiomers. The strength (pKa) and steric hindrance of the base are critical factors.[2][3]
Elevated Temperatures: Higher temperatures provide the necessary activation energy for the proton removal and inversion process, accelerating the rate of racemization[4][5].
Acidic Conditions: While less common for direct racemization of the free amine, acidic conditions can facilitate racemization, particularly in subsequent reaction steps or if an adjacent functional group is present that can form a resonance-stabilized intermediate.
Solvent Effects: Polar, protic solvents can sometimes facilitate proton exchange, contributing to racemization over extended periods.
Q3: Which steps in a typical synthesis are most vulnerable to loss of stereochemical purity?
A: Several stages in a multi-step synthesis of (1R,2R)-diaminocyclobutane are particularly sensitive:
Protecting Group Removal: Deprotection of N-Boc or N-Cbz groups, especially under harsh basic or acidic conditions, can expose the chiral centers to racemizing conditions.
Amide Coupling or Alkylation Reactions: These reactions often require the use of a base. The choice of base and reaction temperature is critical, as the free amine product or the starting material can racemize in the reaction mixture.[2][6]
Purification and Work-up: Aqueous basic work-ups (e.g., using NaOH) to remove acidic impurities or to free-base a salt can cause significant racemization if not carefully controlled (e.g., low temperature, brief exposure).[6]
Resolution of a Racemic Mixture: In dynamic kinetic resolution processes, one enantiomer is intentionally racemized to be converted into the desired one. However, uncontrolled racemization can affect the efficiency of classical resolutions that rely on the separation of stable diastereomeric salts.[7][8]
Q4: How can I accurately detect and quantify the extent of racemization?
A: Quantifying the enantiomeric excess (ee) is crucial. The most reliable method is chiral chromatography .
Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. The sample is passed through a column with a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.
Chiral Gas Chromatography (GC): This is suitable for volatile derivatives of the diamine.
To use these methods, the amine may need to be derivatized with an achiral reagent (e.g., an acyl chloride) to improve its chromatographic properties. The enantiomeric excess is calculated from the peak areas of the two enantiomers:
ee (%) = [ (Area_R,R - Area_S,S) / (Area_R,R + Area_S,S) ] x 100
Troubleshooting Guides & Protocols
This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and detailed protocols to mitigate racemization.
Issue 1: Significant loss of enantiomeric excess (ee) is observed after removing an N-Boc protecting group from my diamine precursor.
Question: I start with a >99% ee N-Boc protected (1R,2R)-diaminocyclobutane precursor. After deprotection with 4M HCl in dioxane and subsequent basic work-up to get the free amine, my ee drops to 70%. What is happening and how can I fix it?
Expert Analysis: This is a classic problem where racemization occurs not during the acidic deprotection itself, but during the subsequent step of converting the hydrochloride salt to the free amine.[6] When you add a strong base like NaOH or even triethylamine (Et3N) to the dissolved HCl salt, you create a basic environment where the free amine is susceptible to deprotonation at the stereocenter. The combination of a strong base and the heat generated during neutralization can rapidly racemize your product.
Solution: Protocol for Mild Free-Basing of the Amine Salt
This protocol avoids a harsh aqueous basic work-up and minimizes contact time with bases.
Deprotection: Perform the N-Boc deprotection using 4M HCl in 1,4-dioxane or diethyl ether. The (1R,2R)-diaminocyclobutane dihydrochloride salt will precipitate.
Isolation: Isolate the precipitated salt by filtration and wash it with cold diethyl ether to remove any residual acid. Dry the salt thoroughly under vacuum. At this stage, the ee should still be high, which can be verified by taking a small sample, derivatizing it, and analyzing by chiral HPLC.[6]
Mild Free-Basing:
Suspend the isolated HCl salt in a suitable solvent like dichloromethane (DCM) or tert-Butyl methyl ether (TBME).
Use a solid-supported base, such as polymer-supported bicarbonate (PS-Bicarb) or an amine scavenger resin (e.g., PS-Trisamine).
Stir the suspension at room temperature for 2-4 hours, monitoring the reaction by TLC (stain with ninhydrin) to observe the appearance of the free amine at the baseline.
Filter off the resin and wash it with DCM.
Concentrate the filtrate under reduced pressure at low temperature (<30°C) to obtain the high-purity free (1R,2R)-diaminocyclobutane.
Issue 2: My coupling reaction to form an amide results in a partially racemized product.
Question: I am performing an amide coupling with my (1R,2R)-diaminocyclobutane and an activated carboxylic acid. I use DIPEA as a base, and the reaction is run at room temperature. The final product shows a significant loss of stereochemical purity. Why?
Expert Analysis: The choice of base and the reaction temperature are critical during coupling reactions.[2] Diisopropylethylamine (DIPEA) is a relatively strong, non-nucleophilic base. While it is useful for scavenging acid, its basicity can be sufficient to cause racemization of the chiral amine, especially at room temperature or upon prolonged reaction times. The mechanism involves reversible deprotonation of the α-proton of the amine.
Visualization: Mechanism of Base-Catalyzed Racemization
Caption: Base-catalyzed racemization via an achiral intermediate.
Solution: Optimized Coupling Protocol with Racemization Suppression
This protocol utilizes a sterically hindered, weaker base and lower temperatures to minimize the risk of racemization.
Reagent Selection:
Base: Switch from DIPEA to a more sterically hindered or weaker base. 2,4,6-Collidine or N-methylmorpholine (NMM) are excellent alternatives that have been shown to reduce racemization in peptide synthesis, a principle applicable here.[2]
Coupling Additives: Use additives known to suppress racemization, such as ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) or 1-hydroxybenzotriazole (HOBt).[9][10] These additives form active esters that react quickly, reducing the time the amine is exposed to basic conditions.
Optimized Protocol:
In a flame-dried flask under an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.0 eq), coupling reagent (e.g., DIC, 1.1 eq), and OxymaPure (1.1 eq) in anhydrous DMF or DCM.
Stir the mixture at 0°C for 15-20 minutes to pre-activate the acid.
In a separate flask, dissolve (1R,2R)-diaminocyclobutane (1.05 eq) and 2,4,6-collidine (1.2 eq) in anhydrous DCM.
Slowly add the amine solution to the activated acid solution at 0°C.
Allow the reaction to stir at 0°C for 2 hours, then let it warm slowly to room temperature and stir overnight.
Monitor reaction completion by LC-MS or TLC.
Perform a standard aqueous work-up, ensuring that any basic washes are performed quickly and at low temperatures.
Data Summary: Impact of Base Selection on Racemization
Issue 3: I am using a chiral resolving agent, but the resolution is inefficient.
Question: I am attempting to resolve racemic diaminocyclobutane using L-(+)-tartaric acid, but the diastereomeric salts are not separating well by crystallization. What can I do?
Expert Analysis: Chiral resolution via diastereomeric salt formation is highly dependent on the differential solubility of the two diastereomers, which is influenced by the choice of resolving agent and the crystallization solvent.[1][11] If the solubilities are too similar in a given solvent system, fractional crystallization will be ineffective. It is often necessary to screen multiple resolving agents and solvent systems to find optimal conditions.
Solution: Systematic Approach to Chiral Resolution
Screen Resolving Agents: Besides tartaric acid, consider other commercially available chiral acids such as:
(S)-Mandelic acid
(R)-(-)-2-Phenylpropionic acid
Dibenzoyl-L-tartaric acid
(1S)-(+)-10-Camphorsulfonic acid
Screen Solvents: For each resolving agent, test a range of solvents and solvent mixtures for the crystallization. Good starting points include:
Alcohols (Methanol, Ethanol, Isopropanol)
Water
Acetonitrile
Mixtures of the above (e.g., Methanol/Water)
Experimental Protocol for Screening:
In parallel small-scale vials, dissolve the racemic diaminocyclobutane (1 eq) in a test solvent.
Add a solution of the chiral resolving agent (0.5-1.0 eq) in the same solvent.
Observe for precipitation upon standing at room temperature, followed by cooling to 0-4°C.
Isolate any crystals that form, wash with a small amount of cold solvent, and dry.
Liberate the free amine from the salt by treating with a mild base (as per Issue 1 protocol) and determine the ee by chiral HPLC.
The system that provides a crystalline salt with the highest ee is the most promising for scale-up.
Visualization: Troubleshooting Workflow for Racemization
Caption: A logical workflow to diagnose and solve racemization issues.
References
Belda, O., & Moberg, C. (2012). Stereoselective Synthesis of All Stereoisomers of Orthogonally Protected Cyclobutane-1,2-diamine and Some Chemoselective Transformations. Organic Letters, 14(11), 2758–2761. [Link]
PubMed. (2012). Stereoselective synthesis of all stereoisomers of orthogonally protected cyclobutane-1,2-diamine and some chemoselective transformations. PubMed. [Link]
van der Meulen, P., et al. (2018). Role of Additives during Deracemization Using Temperature Cycling. Crystal Growth & Design, 18(11), 6661–6666. [Link]
Eliel, E. L., & Wilen, S. H. (2007). Chapter 3: Racemization, Enantiomerization and Diastereomerization. In Stereochemistry of Organic Compounds. John Wiley & Sons.
van der Meulen, P., et al. (2018). Role of Additives during Deracemization Using Temperature Cycling. PMC - NIH. [Link]
D'hooghe, M., & De Kimpe, N. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 18(12), 15383–15417. [Link]
Mazzotti, M. (2017). Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. ETH Library. [Link]
ResearchGate. (2024). Heat of Dilution and Racemization of Chiral Amino Acid Solutions. ResearchGate. [Link]
Lin, S., et al. (2021). Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. NTU > IRep. [Link]
Organic Chemistry Portal. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Organic Chemistry Portal. [Link]
Grygorenko, O. O., et al. (2010). Cyclobutane-derived diamines: synthesis and molecular structure. PubMed. [Link]
Lin, S., et al. (2021). Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. PMC - NIH. [Link]
Mazzotti, M. (2017). Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. ETH Library. [Link]
Journal of Chromatographic Science. (2005). Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel. Journal of Chromatographic Science, 43(10), 526–530. [Link]
ResearchGate. (2025). Base catalyzed racemization of amino acid derivatives. ResearchGate. [Link]
Bello, A. A., et al. (2018). A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. Chemisty Research Journal, 3(4), 118-121. [Link]
AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]
University of Leeds. (2020). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds. [Link]
St. Paul's Cathedral Mission College. (n.d.). STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution. St. Paul's Cathedral Mission College. [Link]
Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3349–3361. [Link]
Google Patents. (1999). US6002045A - Racemisation of amines.
Grygorenko, O. O., et al. (2010). Cyclobutane-Derived Diamines: Synthesis and Molecular Structure. The Journal of Organic Chemistry, 75(17), 5917–5925. [Link]
Royal Society of Chemistry. (2020). Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Chemical Science. [Link]
Technical Support Center: Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate Solubility
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate,...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate, particularly concerning its differential solubility in Dichloromethane (DCM) and Dimethylformamide (DMF). Our goal is to provide you with a comprehensive understanding of the underlying chemical principles and to offer practical, field-proven troubleshooting strategies to ensure the success of your experiments.
Frequently Asked Questions (FAQs)
Q1: I'm experiencing difficulty dissolving Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate in Dichloromethane (DCM). Is this expected?
Yes, it is not uncommon to face solubility issues with this compound in DCM. Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate possesses both a polar carbamate group and a primary amine, which can engage in hydrogen bonding. These features contribute to its relatively high polarity. Dichloromethane, while possessing a dipole moment, is considered a moderately polar aprotic solvent and is less effective at solvating highly polar molecules, especially those capable of strong intermolecular hydrogen bonds.[1][2]
Q2: Why does Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate dissolve more readily in Dimethylformamide (DMF)?
Dimethylformamide (DMF) is a polar aprotic solvent with a high dielectric constant, making it an excellent solvent for a wide range of organic and inorganic compounds.[3][4] Its strong solvating power for polar molecules stems from its large dipole moment and its ability to act as a hydrogen bond acceptor. This allows DMF to effectively break up the intermolecular hydrogen bonds present in solid Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate, leading to better solvation and higher solubility.[5][6]
Q3: Can I use a co-solvent to improve the solubility of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate in DCM?
Absolutely. Employing a co-solvent is a standard and effective strategy. A small amount of a more polar solvent, such as methanol or ethanol, can significantly enhance solubility in DCM. The polar co-solvent helps to disrupt the intermolecular forces of the solute, allowing the less polar bulk solvent (DCM) to solvate the molecule more effectively.
Q4: Is heating a viable option to increase solubility in DCM?
Heating can be a useful technique, but it must be approached with caution. While increasing the temperature will generally increase the solubility of a solid in a liquid, it's crucial to consider the thermal stability of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate. Overheating could lead to degradation. A gentle warming to around 30-40°C is a reasonable starting point. Always monitor for any changes in color or the appearance of impurities by an appropriate analytical method like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Q5: Could the issue be with the quality or form of my Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate?
The physical form of the solid can influence its dissolution rate. A finely powdered solid will have a greater surface area and dissolve more quickly than large crystals. Additionally, the presence of impurities can affect solubility. If you suspect a quality issue, it is advisable to re-purify the compound or obtain a new batch from a reliable supplier.
Understanding the Molecular Interactions
The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents. The key to understanding the solubility of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate lies in its molecular structure and the properties of the solvents .
Polarity: The presence of the carbamate (-OC(O)NH-) and primary amine (-NH2) functional groups makes the molecule polar. These groups can participate in hydrogen bonding, both as donors (N-H) and acceptors (C=O).
Structure: The cyclobutyl ring adds some non-polar character, but the overall polarity is dominated by the functional groups.
The significantly higher dielectric constant and dipole moment of DMF indicate its superior ability to stabilize polar molecules in solution compared to DCM.
Caption: Solute-solvent interaction diagram.
Troubleshooting Guide: A Step-by-Step Approach
If you are encountering solubility issues, follow this systematic troubleshooting workflow to identify and resolve the problem.
Caption: Troubleshooting workflow for solubility issues.
Experimental Protocols
Protocol 1: Dissolution using a Co-solvent
To your vessel containing Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate, add the required volume of Dichloromethane (DCM).
Stir the suspension at room temperature.
Add a polar co-solvent, such as methanol or ethanol, dropwise while stirring. Start with a small amount (e.g., 1-5% of the total volume).
Continue adding the co-solvent until a clear solution is obtained.
Note: Be mindful that the addition of a protic co-solvent like methanol could potentially interfere with certain downstream reactions.
Protocol 2: Dissolution with Gentle Heating
Prepare a suspension of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate in Dichloromethane (DCM).
Place the vessel in a water bath pre-heated to 30-40°C.
Stir the suspension and monitor for dissolution.
Periodically check a small aliquot of the mixture by TLC to ensure the compound is not degrading.
Once dissolved, the solution can be allowed to cool to room temperature for subsequent use. Be aware that the compound may precipitate out upon cooling if the solution is saturated.
Protocol 3: Salt Formation to Enhance Solubility (Advanced)
For certain applications, converting the free amine to a salt can dramatically increase its polarity and solubility in polar solvents.
Dissolve Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate in a suitable solvent (e.g., a mixture of DCM and methanol).
Cool the solution in an ice bath.
Slowly add one equivalent of an acid, such as hydrochloric acid (as a solution in dioxane or diethyl ether) or trifluoroacetic acid.
Stir the mixture for a short period. The corresponding salt will often precipitate.
The isolated salt can then be tested for solubility in various solvents. Note that this changes the chemical nature of the compound and should only be performed if compatible with the overall synthetic scheme.[8][9]
Final Recommendations
For most applications where solubility is a challenge with Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate, switching from DCM to DMF is the most straightforward solution, provided DMF is compatible with your reaction conditions.[3][5] If DCM is required, the use of a polar co-solvent is the next best approach. Always begin with small-scale tests to determine the optimal solvent system and conditions before proceeding with a larger-scale experiment.
References
kian resin chemical company. (n.d.). Dimethylformamide - Technical Data Sheet. Retrieved from [Link]
Technical Support Center: Purification of Polar Cyclobutane Diamine Intermediates
Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Overcoming retention, detection, and stereochemical challenges in rigid polar diamine purification.
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Subject: Overcoming retention, detection, and stereochemical challenges in rigid polar diamine purification.
Introduction: The "Invisible" Polar Trap
Cyclobutane diamines represent a unique challenge in medicinal chemistry. Unlike flexible alkyl diamines, the cyclobutane ring imposes a rigid stereochemical constraint that dictates biological activity. However, this same rigidity, combined with high polarity (LogP < 0) and a lack of UV-active chromophores, creates a "perfect storm" for purification failure.
This guide moves beyond standard protocols to address the specific physicochemical traps of these intermediates:
Silanol Interaction: The basic amines bind irreversibly to acidic silanols on standard silica.
Aqueous Solubility: Product loss during aqueous workup is the #1 cause of low yields.
Stereoisomerism: Separating cis (syn) and trans (anti) isomers requires exploiting subtle pKa or dipole differences.
Module 1: Chromatographic Retention & Tailing
The Problem: "My compound streaks on the column or elutes in the solvent front."
The Solution: HILIC (Hydrophilic Interaction Liquid Chromatography)
For cyclobutane diamines, Reverse Phase (C18) often fails because the compound elutes in the void volume (t0). Normal Phase fails due to excessive retention. HILIC is the gold standard here. It creates a water-rich layer on the silica surface, partitioning the polar amine between the organic mobile phase and this aqueous layer.
Protocol: HILIC Method Development
Stationary Phase: Amide or Zwitterionic (ZIC-HILIC) phases are superior to bare silica for diamines.
Mobile Phase A: Acetonitrile (Weak solvent in HILIC).
Mobile Phase B: 10-20 mM Ammonium Formate (pH 3.0) or Ammonium Acetate (pH 5.8) in Water. Crucial: Buffer is required to mask silanols.
Gradient: Start at 95% A (High Organic)
60% A.
Alternative: Amine-Modified Normal Phase
If HILIC is unavailable, you must suppress silanol activity on standard silica.
The "Tri-Solvent" System: DCM / MeOH / NH₄OH (aq).
Ratio: 90:10:1 is a standard starting point.
Mechanism: The NH₄OH competes for the acidic silanol sites, allowing your diamine to elute as a tight band rather than a streak.
Decision Matrix: Column Selection
Figure 1: Decision matrix for chromatographic stationary phase selection based on analyte polarity.
Module 2: Stereoisomer Separation (Cis vs. Trans)
The Problem: "I have a 50:50 mix of cis/trans isomers that co-elute."
The rigid cyclobutane ring creates distinct dipole moments for cis (substituents on same side) and trans isomers. We exploit this via Derivatization or Thermodynamic Equilibration .
The "Trojan Horse" Strategy (Boc-Protection)
Free diamines are too polar to separate easily. Masking them changes the physicochemical properties, amplifying the difference between isomers.
Protocol:
Protection: React crude diamine with
(2.2 eq) and in DCM.
Separation: The cis-di-Boc and trans-di-Boc isomers often have significantly different Rf values on standard silica (Hexane/EtOAc) due to the "folded" vs. "flat" conformation of the cyclobutane ring.
Deprotection: Treat separated isomer with 4M HCl in Dioxane.
Salt Screening (Crystallization)
If chromatography is not viable (scale > 10g), use salt formation.
Mechanism: Trans isomers often pack more efficiently in crystal lattices due to symmetry.
Screening Acids: L-Tartaric acid, Dibenzoyl-L-tartaric acid, and Oxalic acid.
Method: Dissolve crude amine in hot EtOH. Add acid (0.5 eq for hemi-salt or 1.0 eq). Cool slowly. The precipitate is often enriched >90% in one diastereomer.
Module 3: Workup & Isolation (The Yield Trap)
The Problem: "My LCMS shows conversion, but I recover 0 mg after extraction."
Cyclobutane diamines are "water-loving." Standard EtOAc/Water extractions will leave 99% of your product in the aqueous waste.
The "Salting Out" Protocol
Saturate Aqueous Phase: Add NaCl or
to the aqueous layer until solid persists. This increases the ionic strength, forcing the organic amine out (Salting Out effect).
Solvent Switch: Do NOT use Ethyl Acetate. Use n-Butanol or IPA/CHCl₃ (1:3) . These solvents can extract polar amines.
Ratio: Perform 3x extractions with the n-Butanol system.
Resin Capture (SCX)
For small scale (<500 mg), use Strong Cation Exchange (SCX) cartridges.
Q: I cannot see my compound on the UV detector.A: Cyclobutane diamines lack conjugation. UV detection at 210 nm is often just noise.
Fix 1: Use ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector). These are universal detectors.
Fix 2: Derivatize a small aliquot with Benzoyl Chloride (adds a UV chromophore) and run LCMS to track the peak.
Q: My peak shape is terrible (broad/tailing) even with TEA.A: TEA (Triethylamine) is sometimes not strong enough to block all silanols. Switch to Ammonium Hydroxide (NH₄OH) in the mobile phase. If using Reverse Phase, switch from Formic Acid to TFA (Trifluoroacetic acid). The Trifluoroacetate anion forms a hydrophobic ion pair with your amine, sharpening the peak.
Q: How do I remove the n-Butanol after extraction? It has a high boiling point.A: Do not rotovap at high heat (amine degradation risk).
Add water to the n-Butanol extract (forms an azeotrope).
Evaporate.
Alternatively, acidify with HCl in ether to precipitate the diamine-dihydrochloride salt, which can be filtered off directly.
References
Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC) in natural products analysis. ISRN Chromatography. Link
Eastman Kodak Co. (1966). Separation of cis and trans isomers of tetraalkyl-1,3-cyclobutanediols. US Patent 3,227,764. Link
Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Link
BenchChem. (2023). An In-depth Technical Guide to the Boc Protection Mechanism for Amines. Link
Sigma-Aldrich. (2020). Fundamental Guide to HILIC. Link
Troubleshooting
Technical Support Center: Amide Coupling with Sterically Hindered Cyclobutyl Amines
Ticket ID: #AMIDE-CB-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of yield for 1-substituted cyclobutanamine couplings Executive Summary & Diagnostic The Challenge: Coupling 1-...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #AMIDE-CB-001
Status: Open
Assigned Specialist: Senior Application Scientist
Subject: Optimization of yield for 1-substituted cyclobutanamine couplings
Executive Summary & Diagnostic
The Challenge:
Coupling 1-substituted cyclobutyl amines is deceptively difficult. The challenge is twofold:
Steric Bulk: The quaternary carbon at the 1-position creates significant steric shielding, preventing the amine from attacking the activated ester.
Conformational Strain: The cyclobutane ring puckering restricts the angle of approach (Bürgi-Dunitz trajectory), destabilizing the tetrahedral intermediate.
Standard Protocol Failure:
If you are using EDC/NHS or standard HATU/DIPEA protocols and seeing low conversion (<20%) or significant side products, stop immediately . These reagents often fail because the activation lifetime of the ester is shorter than the rate of nucleophilic attack by your hindered amine.
Interactive Diagnostic: Select Your Reagent
Use the logic flow below to determine the correct chemistry for your substrate.
Figure 1: Decision matrix for reagent selection based on substrate chirality and steric demand.
Core Methodologies (The "Fixes")
Method A: T3P (Propylphosphonic Anhydride)
Best for: Chiral acids, scale-up, and moderately hindered amines.
Why it works: T3P forms a mixed anhydride. Unlike HATU, it does not generate a free "active ester" species that can decompose; the reaction is driven by the release of a water-soluble cyclic phosphonate byproduct.
Protocol:
Dissolve: 1.0 equiv Carboxylic Acid and 1.1–1.5 equiv Cyclobutyl Amine in EtOAc (preferred) or DMF (if solubility is poor). Concentration should be high (0.2–0.5 M) to drive kinetics.
Addition: Cool to 0 °C. Add T3P (50% w/w in EtOAc, 1.5–2.0 equiv) dropwise.
Reaction: Allow to warm to RT. If conversion is slow after 4h, heat to 50 °C.
Workup: Wash with water, 1N HCl (to remove pyridine), and NaHCO3. T3P byproducts are water-soluble.[1][2][3][4][5]
Method B: Ghosez’s Reagent (Acid Chloride)
Best for: "Brick wall" substrates (e.g., 1-CF3-cyclobutanamine) where HATU/T3P fail.
Why it works: It generates an acid chloride in situ under neutral conditions. Acid chlorides are orders of magnitude more electrophilic than HATU-active esters, forcing the reaction with the sluggish amine.
Protocol:
Activation: Dissolve 1.0 equiv Carboxylic Acid in dry DCM (0.2 M).
Reagent: Add 1.2–1.5 equiv Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine). Stir at RT for 1–2 hours.
Checkpoint: Monitor by TLC (methanol quench of aliquot -> methyl ester formation) to ensure acid chloride formation.
Reaction: Stir at RT or reflux (40 °C) if necessary.
Troubleshooting & FAQs
Issue 1: The "+99 Mass" Error (Guanidinium Formation)
Symptom: LCMS shows a major byproduct with Mass = [Amine + 99]. Target product is minor or absent.
Cause: This is a classic HATU failure mode. The hindered amine reacts too slowly with the active ester. Instead, the amine attacks the HATU reagent itself (at the uronium carbon), forming a guanidinium species.
Solution:
Immediate Fix: Switch to T3P (Method A). T3P cannot form guanidinium salts.
If you MUST use HATU: Pre-activate the acid with HATU/DIPEA for exactly 2 minutes, then add the amine. Do not mix Amine + HATU before the acid.
Issue 2: Epimerization of Alpha-Chiral Acids
Symptom: You observe a 50:50 or 60:40 mixture of diastereomers.
Cause: Slow coupling allows the activated acid to oxazolone (azlactone), which rapidly racemizes.
Solution:
Use T3P + Pyridine in EtOAc at 0 °C. This specific combination has been proven to minimize epimerization compared to DMF/DIPEA systems [1].
Data Summary: Reagent Performance
Variable
HATU / DIPEA
T3P / Pyridine
Ghosez's Reagent
Reactivity
High
Moderate-High
Very High
Steric Tolerance
Low-Medium
High
Very High
Racemization Risk
High (if slow)
Low
Medium
Byproducts
Guanidinium (Mass +99)
Water soluble
Neutral
Cost/Scale
Expensive
Economical
Moderate
Advanced Troubleshooting Workflow
Follow this path if your reaction is stalled.
Figure 2: Troubleshooting logic for common failure modes in hindered amide coupling.
References
Dunetz, J. R., et al. (2011).[5] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.
Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631.
Ghosez, L., et al. (1979). "Synthesis of acyl chlorides under neutral conditions." Journal of the Chemical Society, Chemical Communications, (24), 1180.
Technical Support Center: Benzyl Alcohol Removal After Carbamate Cleavage
Welcome to the technical support center for post-synthesis purification. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of benzyl alcohol byproducts following the...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for post-synthesis purification. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of benzyl alcohol byproducts following the cleavage of carbamate protecting groups, such as Carboxybenzyl (Cbz or Z). This resource is designed for researchers, scientists, and professionals in drug development who encounter challenges in isolating their target molecules.
Introduction to the Challenge
The Carboxybenzyl (Cbz) group is a widely used amine protecting group in organic synthesis, particularly in peptide and medicinal chemistry.[1][2] Its removal, often achieved through catalytic hydrogenolysis, is generally clean, yielding the deprotected amine, toluene, and carbon dioxide.[1][3] However, other deprotection strategies or the use of benzyl esters as carboxyl protecting groups can generate benzyl alcohol as a byproduct.[4] Benzyl alcohol's moderate polarity and water solubility can complicate its removal from the desired product, leading to purification challenges.[5][6][7][8]
This guide will explore the underlying principles of various purification techniques and provide practical, step-by-step protocols to efficiently remove benzyl alcohol, ensuring the high purity of your final compound.
Frequently Asked Questions (FAQs)
Q1: Why is benzyl alcohol difficult to remove by a simple aqueous wash?
A1: Benzyl alcohol exhibits moderate solubility in water (approximately 4 g/100 mL) and is also soluble in many common organic solvents.[5][7][8] This amphiphilic nature means that during a standard liquid-liquid extraction, it will not completely partition into either the aqueous or the organic layer, often leaving a significant amount contaminating the desired product.[9]
Q2: I see a persistent spot on my TLC plate that I suspect is benzyl alcohol. How can I confirm this?
A2: A simple way to confirm the presence of benzyl alcohol is to run a co-spot on your TLC plate. Spot your crude product, a pure standard of benzyl alcohol, and a mix of your crude product and the benzyl alcohol standard side-by-side. If the suspect spot has the same Rf as the benzyl alcohol standard and the mixed spot shows a single, more intense spot at that Rf, it is highly likely to be benzyl alcohol.
Q3: Can I remove benzyl alcohol by evaporation under high vacuum?
A3: While benzyl alcohol is more volatile than many larger target molecules, it has a relatively high boiling point (205 °C).[5] Attempting to remove it solely by high vacuum evaporation is often inefficient and may require prolonged heating, which could degrade sensitive products. For small amounts, co-evaporation with a more volatile solvent like toluene can sometimes be effective.
Q4: Are there "greener" alternatives to traditional solvents for removing benzyl alcohol?
A4: Research into greener solvents for peptide synthesis and purification is ongoing. Solvents like 2-methyltetrahydrofuran (2-MeTHF) and γ-valerolactone have been explored as potential replacements for more hazardous solvents.[10] While specific protocols for benzyl alcohol removal using these solvents are not yet widely established, their application in the broader context of purification is a promising area of development.
Troubleshooting Guide: Common Issues and Solutions
Problem
Potential Cause
Recommended Solution(s)
Product is an oil instead of a solid
Residual benzyl alcohol acting as a plasticizer.
1. Thoroughly dry under high vacuum. 2. Purify via column chromatography. [9] 3. Attempt crystallization from a different solvent system. [11]
Low yield after aqueous extraction
Product has some water solubility and is lost to the aqueous phase along with the benzyl alcohol.
1. Back-extract the aqueous layers with fresh organic solvent. 2. Use brine (saturated NaCl solution) for the final wash to "salt out" the organic product from the aqueous phase. [9]
Emulsion formation during extraction
The product or byproducts may be acting as surfactants.
1. Add a small amount of brine to the separating funnel. 2. Allow the mixture to stand for a longer period. 3. Filter the entire mixture through a pad of Celite®.
Benzyl alcohol still present after column chromatography
Co-elution of benzyl alcohol with the product.
1. Optimize the solvent system for better separation (e.g., use a less polar eluent). [12] 2. Consider using a different stationary phase (e.g., a more polar silica).
In-Depth Purification Protocols
Method 1: Optimized Liquid-Liquid Extraction
This method is most effective when the desired product has low water solubility. The principle is to exploit the moderate water solubility of benzyl alcohol by performing multiple washes with an aqueous phase.
Step-by-Step Protocol:
Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.
Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with deionized water. Repeat the wash 3-5 times, using fresh water for each wash. The repeated washes will gradually remove the benzyl alcohol.
Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine).[9] This step helps to remove residual water from the organic layer and can also help to break emulsions.
Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent under reduced pressure.
Purity Check: Assess the purity of the product by TLC or HPLC to ensure complete removal of benzyl alcohol.[13][14]
Method 2: Silica Gel Column Chromatography
Column chromatography is a highly effective method for separating compounds with different polarities.[9] Since benzyl alcohol is a moderately polar compound, it can be separated from less polar or more polar products by selecting an appropriate mobile phase.[12]
Step-by-Step Protocol:
Adsorbent Preparation: Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack the column.
Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the column.
Elution: Begin eluting with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This gradient elution will first elute non-polar impurities, followed by your product and then the more polar benzyl alcohol.
Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify the fractions containing your pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure.
Diagram of Chromatographic Separation Workflow:
Caption: Workflow for purification by silica gel column chromatography.
Method 3: Azeotropic Distillation
For thermally stable products, azeotropic distillation can be an effective method for removing benzyl alcohol. Benzyl alcohol forms a minimum-boiling azeotrope with water, which has a boiling point lower than that of pure benzyl alcohol.[15][16]
Step-by-Step Protocol:
Setup: Dissolve the crude product in a suitable high-boiling solvent (e.g., toluene) and add water to the mixture. Set up a distillation apparatus, preferably with a Dean-Stark trap.
Distillation: Heat the mixture to reflux. The water-benzyl alcohol azeotrope will distill over and can be collected. The Dean-Stark trap will separate the water from the organic solvent, allowing the solvent to return to the distillation flask.
Completion: Continue the distillation until no more water is collected in the trap, indicating that the benzyl alcohol has been removed.
Final Purification: The remaining product in the distillation flask can then be further purified if necessary.
Diagram of Decision-Making for Benzyl Alcohol Removal:
Caption: Decision tree for selecting a benzyl alcohol removal method.
Method 4: Crystallization
If your desired product is a solid, crystallization can be an excellent method for purification, as the impurities (in this case, benzyl alcohol) will remain in the mother liquor.[11][17]
Step-by-Step Protocol:
Solvent Selection: Choose a solvent or solvent system in which your product is sparingly soluble at room temperature but readily soluble at elevated temperatures, and in which benzyl alcohol is highly soluble.
Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.
Cooling: Slowly cool the solution to allow for the formation of pure crystals of your product.
Isolation: Collect the crystals by filtration and wash them with a small amount of the cold solvent.
Drying: Dry the crystals under vacuum to remove any residual solvent.
References
Vertex AI Search. (n.d.). Benzyl alcohol | Solubility of Things. Retrieved February 25, 2026.
Vertex AI Search. (2026, January 30).
Wikipedia. (n.d.). Benzyl alcohol. Retrieved February 25, 2026.
TALAS. (n.d.). Benzyl Alcohol. Retrieved February 25, 2026.
Möller Chemie. (n.d.). Benzyl alcohol. Retrieved February 25, 2026.
Google Patents. (n.d.). EP1164118A2 - Process for producing benzyl alcohol.
Benchchem. (n.d.).
Google Patents. (n.d.).
Sciencemadness.org. (2017, January 29).
ResearchGate. (2023, January 11).
SIELC Technologies. (2018, February 16). Separation of Benzyl alcohol on Newcrom R1 HPLC column.
Chegg.com. (2021, October 27).
HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzyl alcohol.
Chemistry LibreTexts. (2022, April 7). 2.
University of Rochester, Department of Chemistry. (n.d.).
Chemistry LibreTexts. (2024, September 30). 26.7: Peptide Synthesis.
AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
Bachem. (n.d.). Introduction to Peptide Synthesis Methods.
Waters Blog. (2025, June 18).
University of York, Chemistry Teaching Labs. (n.d.). Theory of Aqueous Workup.
J&K Scientific LLC. (2021, February 8). Benzyl Deprotection of Alcohols.
YouTube. (2019, July 19). (Failed) Making Benzyl Alcohol by Cannizzaro Reaction.
Guide for crystalliz
Google Patents. (n.d.).
PubMed. (1991, July 17).
ACS Publications, The Journal of Organic Chemistry. (2019, March 22).
ThalesNano. (n.d.). Deprotection Reactions Using the H-Cube® Continuous Flow Reactor.
Benchchem. (n.d.).
Industrial & Engineering Chemistry Research - ACS Publications. (2004, October 15). Reactive Extraction of Alcohols from Apolar Hydrocarbons with Aqueous Solutions.
University of Twente. (n.d.). REACTIVE EXTRACTION OF ALCOHOLS FROM APOLAR HYDROCARBONS WITH AQUEOUS SOLUTIONS.
Johannes Kepler Universität Linz. (n.d.). SYNTHESIS AND MOLECULAR IMPRINTING OF PEPTIDE NUCLEIC ACIDS.
Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
YouTube. (2017, February 9).
Organic Syntheses. (2016, March 21). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as.
Stability of aminocyclobutane ring under acidic hydrolysis conditions
Topic: Stability of Aminocyclobutane Ring Under Acidic Hydrolysis Audience: Medicinal Chemists, Peptide Scientists, and Process Development Engineers. Executive Summary: The Stability Paradox Is the aminocyclobutane ring...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability of Aminocyclobutane Ring Under Acidic Hydrolysis
Audience: Medicinal Chemists, Peptide Scientists, and Process Development Engineers.
Executive Summary: The Stability Paradox
Is the aminocyclobutane ring stable in acid?Yes, surprisingly so.
While cyclobutane rings possess significant ring strain (~26.5 kcal/mol), aminocyclobutanes (specifically 1-aminocyclobutanes like Ac4c) exhibit remarkable kinetic stability under standard acidic hydrolysis conditions (e.g., 6N HCl, 110°C).
The Core Mechanism:
In acidic media, the amine moiety is protonated to form an ammonium cation (
). This positively charged group is strongly electron-withdrawing. It destabilizes the formation of any adjacent carbocation intermediates that are typically required for ring expansion or contraction (the cyclopropylcarbinyl-cyclobutyl-allylcarbinyl triad). Consequently, the activation energy for ring opening is significantly raised, rendering the ring kinetically inert despite its thermodynamic strain.
Diagnostic Flowchart: Triage Your Issue
Use this logic gate to determine if your experimental anomaly is actual ring decomposition or a false positive.
Figure 1: Diagnostic logic for distinguishing ring degradation from isolation issues.
Critical Stability Parameters (The "Why")
Thermodynamics vs. Kinetics
Users often conflate Ring Strain (Thermodynamics) with Reactivity (Kinetics).
Thermodynamics: The cyclobutane ring wants to open to relieve ~26 kcal/mol of strain.
Kinetics: Under acidic conditions, the pathway to open the ring is blocked.
The "Ammonium Shield" Effect
The stability of 1-aminocyclobutane-1-carboxylic acid (Ac4c) during peptide hydrolysis depends on the protonation state of the amine.
Parameter
Standard Cyclobutane
1-Aminocyclobutane ()
Dominant Intermediate
Carbocation (unstable, rearranges)
Ammonium (stable, electron-withdrawing)
Electronic Effect
Neutral / Hyperconjugation
Inductive Deactivation ( effect)
Susceptibility to
High (Ring expansion/contraction)
Negligible (Cation destabilized)
Susceptibility to
Moderate
Low (Steric hindrance of gem-disubstitution)
Troubleshooting Scenarios & FAQs
Scenario A: "I see a +18 Da peak in LC-MS after Boc-deprotection with TFA."
Diagnosis: This is likely NOT ring opening.
Explanation: 1-aminocyclobutanes are stable to neat TFA. A +18 mass shift usually indicates the formation of a stable hydrate or incomplete hydrolysis of a side-chain protecting group (e.g., a tert-butyl ester converting to a carboxylic acid, which is a mass loss, but if you are looking for the wrong species, this is confusing).
Check: Does your molecule contain a nitrile or an imidate?
Action: Perform NMR. A true ring opening (hydration) would break the symmetry of the cyclobutane multiplet signals (1.8–2.8 ppm).
Scenario B: "My yield is near 0% after 6N HCl Hydrolysis."
Diagnosis: Isolation failure, not chemical decomposition.
Explanation: Amino acids like Ac4c are zwitterionic and highly polar. They do not extract into organic solvents. Furthermore, the free base of aminocyclobutane is volatile and can sublime during lyophilization if not kept as a salt.
Action: Do not extract. Evaporate the HCl directly. Isolate as the hydrochloride salt.[1]
Scenario C: "Can I use Lewis Acids (
)?"
Diagnosis:High Risk.Explanation: Unlike Brønsted acids (HCl, TFA), Lewis acids can coordinate to the amine without fully deactivating the ring carbons, or they can coordinate to ring substituents (like ketones), promoting ring expansion.
Recommendation: Stick to Brønsted acids (HCl, H2SO4, TFA).
Mechanistic Visualization: Stability Pathways
The following diagram illustrates why the protonated amine prevents the rearrangement typically seen in "naked" cyclobutanes.
Figure 2: The ammonium group raises the activation barrier, preventing the carbocation route that leads to ring opening.
Validated Protocols
Protocol 1: Standard Peptide Hydrolysis (Analytical)
Use this to verify the integrity of the aminocyclobutane residue within a peptide chain.
Preparation: Dissolve peptide (1 mg) in 6N HCl (0.5 mL).
Note: Use constant boiling HCl to ensure concentration accuracy.
Incubation: Seal in a glass hydrolysis tube under
or Argon. Heat at 110°C for 24 hours .
Critical: Ensure the tube is perfectly sealed to prevent evaporation of the acid, which would change the concentration.
Work-up: Cool to room temperature. Remove HCl under a stream of nitrogen or by rotary evaporation.
Analysis: Re-dissolve residue in
for NMR or mobile phase for LC-MS.
Expected Result: Ac4c is recovered quantitatively.
Protocol 2: Boc-Deprotection (Preparative)
Use this for removing N-terminal protection on aminocyclobutane building blocks.
Reagent: Prepare a solution of TFA/DCM (1:1 v/v) .
Reaction: Add solution to the N-Boc-aminocyclobutane (10 mL per gram of substrate).
Time: Stir at room temperature for 30–60 minutes . Monitor by TLC (ninhydrin stain) or LC-MS.
Work-up: Concentrate in vacuo. Co-evaporate with toluene (
) to remove residual TFA.
Tip: The product will be the TFA salt. Do not neutralize unless necessary, as the free base is more volatile.
References
Conformational Characterization of Ac4c:
Santini, A., et al. (2002). "Conformational characterization of the 1-aminocyclobutane-1-carboxylic acid residue in model peptides." International Journal of Peptide and Protein Research.
(Verified via Chem-Impex/PubMed context).
Key Finding: Ac4c residues are stable enough to be incorporated into peptides and analyzed by X-ray diffraction without ring degradation.
Synthesis and Stability of Aminocyclobutane Carboxylic Acids:
Gaoni, Y. (1988). "Preparation and properties of 1-aminocyclobutane-1-carboxylic acid." Journal of Organic Chemistry.
Key Finding: Establishes the robustness of the Ac4c moiety under standard acidic deprotection conditions.
Ring Strain Energies:
Wiberg, K. B. (1986). "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition.
Key Finding: Defines the ~26 kcal/mol strain energy, providing the thermodynamic context for why stability is counter-intuitive but real.
Peptide Hydrolysis Mechanisms:
Radzicka, A., & Wolfenden, R. (1996). "Rates of Uncatalyzed Peptide Bond Hydrolysis in Neutral Solution and the Transition State Affinities of Proteases." Journal of the American Chemical Society.[2]
Key Finding: Provides the baseline kinetics for amide hydrolysis, confirming that 6N HCl conditions are required for cleavage, which Ac4c survives.
NMR Characterization of Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate
Executive Summary & Structural Logic Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is a critical chiral building block in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) where conformationally re...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Logic
Benzyl ((1R,2R)-2-aminocyclobutyl)carbamate is a critical chiral building block in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) where conformationally restricted diamines serve as bioisosteres for phenyl rings.[1]
The core challenge in characterizing this molecule is not merely confirming connectivity, but definitively proving the (1R,2R) trans-stereochemistry against its thermodynamic alternative, the cis-isomer ((1R,2S) or meso).
This guide compares the NMR performance of the target trans-isomer against the cis-impurity and evaluates solvent systems (DMSO-
vs. CDCl) to establish a self-validating characterization protocol.
Structural Breakdown[1]
Scaffold: Cyclobutane ring (puckered conformation).[1][2]
Stereocenters: C1 and C2 are chiral.[1] The (1R,2R) configuration mandates a trans relationship between the carbamate and the amine.
Protecting Group: Benzyl carbamate (Cbz) on N1; Free amine on N2.[1]
Comparative Analysis: Target (Trans) vs. Alternative (Cis)
In cyclobutane systems, 1D
H NMR coupling constants () are often ambiguous due to ring puckering, which distorts the Karplus relationship. Therefore, a comparative approach using 2D NOESY is required for authoritative validation.[1]
Table 1: NMR Performance Comparison (Trans vs. Cis)
Feature
Target: (1R,2R) Trans-Isomer
Alternative: (1R,2S) Cis-Isomer
Diagnostic Value
H1-H2 NOE Correlation
Absent / Weak
Strong
High (Definitive) . In trans, H1 and H2 are on opposite faces (anti).[1][3][4]
Vicinal Coupling ()
Typically 2–6 Hz (Pseudo-equatorial)
Typically 8–11 Hz (Pseudo-axial)
Medium .[1] Ring puckering can overlap these ranges.
Symmetry ( NMR)
Asymmetric (C1 C2)
Asymmetric (C1 C2)
Low . Both are chemically inequivalent due to different N-substitution.[1]
DMSO is preferred for salt forms (e.g., HCl salt).[1]
Detailed Experimental Protocol
This protocol is designed to be self-validating : the observation of specific NOE signals confirms the structure, while their absence (specifically H1-H2) supports the trans assignment.
Signal Absent: Isomer is Trans. (Confirm by observing NOE between H1 and H2's neighboring methylene protons to ensure the experiment worked).
Visualization of Characterization Logic
The following diagram illustrates the decision tree for validating the (1R,2R) stereochemistry.
Figure 1: Logic flow for distinguishing (1R,2R)-trans stereochemistry from the cis-impurity using NOESY.
Reference Data (Simulated)
Based on general cyclobutane characteristics [1] and benzyl carbamate shielding patterns [2], the following chemical shifts are the expected standard for the (1R,2R) trans-isomer in DMSO-
.
Table 3: Expected Chemical Shifts (
H NMR, 600 MHz, DMSO-
)
Position
Type
Shift (, ppm)
Multiplicity
(Hz)
Assignment Logic
NH-Cbz
Amide
7.60 – 7.80
d
8.0
Exchangeable; doublet indicates coupling to H1.[1]
) and aromatic signals.[1] Result of Cbz hydrolysis.
Cis-Isomer: Look for a minor doublet of doublets for H1 that is slightly downfield (approx +0.1 to +0.2 ppm) from the major trans signal.[1]
Rotamers: Carbamates can exhibit rotamers (restricted rotation around N-CO bond).[1] If peaks are doubled (e.g., 90:10 ratio) and coalesce upon heating to 50°C, they are rotamers, not impurities.
"Trustworthiness" Check
If the integration of the Benzylic CH
(5.05 ppm, 2H) does not match the integration of the Cyclobutane Methines (H1+H2, 2H), your sample contains residual benzyl alcohol or non-cyclobutane impurities.
References
Raza, G. H., et al. (2015).[1] "Structures and NMR Parameters of 1,2-Diphenylcyclobutanes." ResearchGate.[1] (Validates that trans-cyclobutanes are rigid/diequatorial while cis isomers fluctuate, and establishes NOE/coupling patterns).
Clayden, J., et al. (2012).[1] Organic Chemistry. Oxford University Press.[1] (General principles of NMR stereochemical assignment in cyclic systems).
BenchChem Protocols. (2025). "Protocol for the Deprotection of the Benzyl Carbamate (Cbz) Group."[6] (Provides chemical shift context for Cbz groups). [1]
Hess, K. (2006).[1] "N.M.R. studies of 19F chemical shifts and coupling constants in cyclobutane derivatives." Molecular Physics. (Discusses puckering effects on coupling constants). [1]
Technical Guide: Comparative Analysis of Rigidified Diamine Spacers in Ligand Binding
Executive Summary In the design of bivalent ligands, PROTACs, and fragment-based drugs, the linker is often dismissed as an inert connector.[1] This is a critical error. The linker determines the thermodynamic feasibilit...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the design of bivalent ligands, PROTACs, and fragment-based drugs, the linker is often dismissed as an inert connector.[1] This is a critical error. The linker determines the thermodynamic feasibility of binding.[1] Flexible diamines (e.g., ethylenediamine, PEG-diamines) suffer from a massive entropic penalty (
) upon binding. Rigidified diamine spacers—specifically piperazines , 1,4-cyclohexanediamines , and bicyclo[1.1.1]pentanes (BCP) —reduce this penalty by pre-organizing the ligand in a bioactive conformation.
This guide objectively compares these rigid spacers, analyzing their impact on binding affinity (
), solubility, and permeability, supported by experimental protocols for validation.
Part 1: The Thermodynamics of Rigidity
To understand why we select rigid spacers, we must look at the Gibbs Free Energy equation:
Flexible Linkers: High conformational entropy in solution.[2] Binding "freezes" these rotatable bonds.[2] The loss of entropy (
becomes positive) fights against the enthalpic gain () of binding, weakening affinity.
Rigid Linkers: Restricted conformational entropy in solution.[2] The "cost" of binding is paid during synthesis, not during the binding event. If the rigid linker's geometry matches the binding site distance, affinity increases significantly.
Visualization: The Entropic Benefit
The following diagram illustrates the thermodynamic advantage of rigid spacers using a theoretical cycle.
Figure 1: Thermodynamic cycle demonstrating that rigidification pays the entropic cost synthetically, sparing the binding event from a high thermodynamic penalty.
Part 2: Comparative Analysis of Spacer Classes
We evaluate three primary classes of rigid diamine spacers.
The Heterocycle: Piperazine[1]
Structure: Six-membered ring with two nitrogens.[2]
Pros: Highly rigid; commercially ubiquitous; excellent solubility due to protonation at physiological pH.[2]
Cons: The secondary amines are hydrogen bond acceptors/donors. If the binding channel is hydrophobic, piperazine introduces a desolvation penalty.
Best Use: When water solubility is the limiting factor.
The Aliphatic Cycle: trans-1,4-Cyclohexanediamine[2]
Pros: Lipophilic; no H-bond penalty in hydrophobic pockets.[2]
Cons: Stereocontrol is required during synthesis; lower aqueous solubility than piperazine.[2]
The Bioisostere: Bicyclo[1.1.1]pentane-1,3-diamine (BCP)[2][3][5][6]
Structure: A "cage" molecule.[2] The distance between bridgehead nitrogens is ~1.85 Å.
Pros: The "Goldilocks" spacer. It is linear and rigid like an alkyne but has
character, improving solubility and metabolic stability compared to phenyl rings (the "Escape from Flatland" effect).
Cons: Synthetic complexity (requires [1.1.1]propellane precursors); high cost.
Comparative Data Summary
Feature
Piperazine
trans-1,4-Cyclohexane
Bicyclo[1.1.1]pentane (BCP)
Flexible Alkyl (Control)
Rigidity
High (Chair)
High (Chair)
Extreme (Cage)
Low
Geometry
Linear
Linear (Extended)
Linear (Compact)
Variable
Solubility (logS)
High (Polar)
Low (Lipophilic)
High (sp3 character)
Low to Medium
Permeability
Low (Polar)
Medium
High
High
Metabolic Stability
Medium
High
Very High
Low (Oxidation prone)
Synthetic Cost
$
$
$
Part 3: Case Studies & Supporting Data[2]
Case Study A: BCP as a Phenyl Bioisostere in
-Secretase Inhibitors
In a study by Stepan et al. (Pfizer), a rigid BCP diamine spacer was compared to a standard phenyl spacer and a flexible chain.
Challenge: The phenyl-linked inhibitor had poor solubility and rapid metabolic clearance.[2]
Solution: Replacing the phenyl ring with a BCP spacer.[5]
Result:
Potency: Maintained (
comparable).
Solubility: Increased thermodynamic solubility by >80-fold .[2][6]
Permeability: Passive permeability (
) increased significantly due to the 3D character of the BCP cage preventing - stacking aggregation.
Case Study B: Stereochemistry in PROTAC Linkers (VHL Ligands)
A study on VHL-based PROTACs demonstrated the danger of "blind rigidity."
Experiment: Comparison of cis- vs. trans-1,4-cyclohexanediamine linkers.
Observation:
The cis-linker allowed the molecule to collapse, forming intramolecular H-bonds, resulting in higher binary affinity (
) to the E3 ligase alone.
The trans-linker (rigid) forced an extended conformation.[2] While it had weaker binary affinity, it facilitated a more cooperative ternary complex (Target:Linker:Ligase), leading to better protein degradation (
).
Takeaway: Rigidity validates the ternary structure, even if it penalizes binary binding.
Part 4: Experimental Protocols
Protocol 1: Synthesis of BCP-Diamine Spacers (Strain-Release)
Note: BCP synthesis involves [1.1.1]propellane, which is volatile and reactive.[2] Work in a fume hood.
Precursor Generation: Generate [1.1.1]propellane from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane using methyllithium (MeLi) at -78°C.[2]
Radical Addition: React propellane with an amine-radical precursor (e.g., using photoredox catalysis or simple radical initiators like AIBN) to install the first nitrogen.
Functionalization: The resulting bicyclo[1.1.1]pentyl radical is trapped to form the 1,3-disubstituted product.
Purification: BCP amines are often volatile.[2] Isolate as HCl salts to prevent loss during rotary evaporation.
Protocol 2: Thermodynamic Profiling via ITC
To prove the "entropic benefit," you cannot rely on
alone. You must use Isothermal Titration Calorimetry (ITC).
Setup:
Cell: Protein solution (e.g., 20 µM).
Syringe: Ligand solution (rigid vs. flexible analog, 200 µM).
Titration: Inject 2 µL aliquots every 120 seconds.
Success Criteria: The rigid spacer should show a significantly smaller entropic penalty (less positive
) compared to the flexible alkyl analog.
Workflow Visualization
The following diagram outlines the decision tree for selecting and validating a rigid spacer.
Figure 2: Decision matrix and experimental workflow for selecting rigidified diamine spacers.
References
Stepan, A. F., et al. (2012).[3][7] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry.
FarnyNtuh, A., et al. (2024). "Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity."[2][4] Bioorganic & Medicinal Chemistry Letters.
Klein, H. F., et al. (2018). "Quantifying the Entropic and Energetic Effects of Linker Length and Rigidity within Synthetic HIV-1 Antibodies." bioRxiv.[2][8]
BenchChem. (2025).[1][9] "Flexible vs. Rigid Linkers in PROTAC Design: A Comparative Guide." BenchChem Technical Guides.
Wiberg, K. B., et al. (2016). "Bicyclo[1.1.1]pentane-derived building blocks for click chemistry." Chemistry – A European Journal.[2]
